Physicochemical Properties and Synthetic Applications of (Ethyl-vinyl-phosphinoyl)-benzene: A Comprehensive Technical Guide
Executive Summary As organophosphorus chemistry evolves, the demand for highly functionalized, stereogenic phosphorus compounds has surged across medicinal chemistry, agrochemicals, and advanced materials. (Ethyl-vinyl-p...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As organophosphorus chemistry evolves, the demand for highly functionalized, stereogenic phosphorus compounds has surged across medicinal chemistry, agrochemicals, and advanced materials. (Ethyl-vinyl-phosphinoyl)-benzene , systematically known as ethyl(phenyl)vinylphosphine oxide , represents a privileged scaffold in this domain. Featuring a highly polarized P=O bond adjacent to a vinyl group, this compound acts as an exceptionally potent Michael acceptor. Furthermore, because the phosphorus atom is bonded to four distinct groups (ethyl, phenyl, vinyl, and oxygen), it constitutes a chiral center, making it a highly valuable building block for asymmetric synthesis and the development of chiral ligands.
This whitepaper provides an in-depth analysis of its physicochemical properties, structural causality, and field-proven experimental protocols, empowering researchers to leverage this molecule in complex synthetic workflows.
Chemical Identity & Physicochemical Data
To effectively utilize (Ethyl-vinyl-phosphinoyl)-benzene in synthetic or material applications, a precise understanding of its physical and electronic properties is required[1]. The table below synthesizes the core quantitative data for this compound.
Property
Value / Description
Chemical Name
Ethyl(phenyl)vinylphosphine oxide
Synonyms
(Ethyl-vinyl-phosphinoyl)-benzene
CAS Registry Number
38318-56-8
Molecular Formula
C₁₀H₁₃OP
Molecular Weight
180.18 g/mol
Hydrogen Bond Acceptors
1 (Phosphoryl Oxygen)
Hydrogen Bond Donors
0
Rotatable Bonds
2 (P-Ethyl, P-Phenyl)
Stereocenter
1 (Phosphorus atom is chiral)
Primary Reactivity
Electrophilic Michael Acceptor, Radical Monomer
Data synthesized from chemical registry databases and predictive computational models[2][3].
Structural & Mechanistic Insights: The P=O Activation
The synthetic utility of (Ethyl-vinyl-phosphinoyl)-benzene is entirely dictated by its electronic architecture. The phosphoryl (P=O) group is highly polarized due to the significant electronegativity difference between phosphorus and oxygen, coupled with strong
dπ−pπ
back-bonding (or
σ∗
hyperconjugation).
Causality of Reactivity: This polarization renders the phosphorus atom electron-deficient. Through strong inductive effects, this electron-withdrawing nature is transmitted to the adjacent vinyl group. The result is a profound lowering of the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene, making the
β
-carbon highly susceptible to nucleophilic attack. This electronic configuration is what allows the molecule to participate efficiently in Aza-Michael additions and asymmetric Stetter reactions[4][5].
Mechanism of vinyl group activation by the phosphinoyl moiety for nucleophilic addition.
Vinylphosphine oxides are excellent electrophilic acceptors for the intramolecular Stetter reaction. By utilizing a chiral N-heterocyclic carbene (NHC) catalyst, an aldehyde can be converted into an acyl anion equivalent (Umpolung), which then attacks the
β
-carbon of the vinylphosphine oxide to yield highly enantioenriched keto-phosphine oxides[4][6].
Protocol: NHC-Catalyzed Asymmetric Stetter Addition
This protocol is designed as a self-validating system; the use of TLC and chiral HPLC ensures that both conversion and stereochemical integrity are continuously monitored.
Catalyst Activation: In a flame-dried Schlenk flask under argon, dissolve 20 mol% of the chiral triazolium salt (NHC precatalyst) in anhydrous toluene (0.1 M). Add 20 mol% of Potassium bis(trimethylsilyl)amide (KHMDS, 0.25 M in toluene).
Causality: KHMDS acts as a strong, non-nucleophilic base to deprotonate the triazolium salt, generating the active free carbene in situ.
Substrate Addition: Add 1.0 equivalent of the aldehyde-tethered (Ethyl-vinyl-phosphinoyl)-benzene substrate to the active catalyst solution.
Reaction Propagation: Stir the mixture at 23 °C for 12 hours.
Self-Validation Step: Monitor via TLC (Hexane/EtOAc 1:1). The disappearance of the UV-active vinylphosphine oxide spot indicates complete conversion, preventing premature quenching which would lower the yield.
Quenching & Extraction: Quench the reaction with saturated aqueous
NH4Cl
. Extract three times with dichloromethane. Dry the combined organic layers over anhydrous
Na2SO4
and concentrate in vacuo.
Purification & Analysis: Purify via flash column chromatography. Determine the enantiomeric excess (ee) using chiral stationary phase HPLC.
Workflow for the NHC-catalyzed asymmetric Stetter reaction using vinylphosphine oxide.
Aza-Michael Addition in Aqueous Media
The synthesis of
β
-aminophosphine oxides (precursors to PNP ligands) can be achieved via the Aza-Michael addition of amines to (Ethyl-vinyl-phosphinoyl)-benzene. Recent advancements have demonstrated that water is an optimal solvent for this transformation[5].
Protocol: Catalyst-Free Aza-Michael Addition
Preparation: Suspend 1.0 equivalent of (Ethyl-vinyl-phosphinoyl)-benzene and 1.2 equivalents of the target amine (or amino acid sodium salt) in distilled water (0.5 M).
Thermal Activation: Heat the vigorously stirred mixture to 40–45 °C for 4–5 hours.
Causality: Water promotes the reaction through the hydrophobic effect. The organic reactants are forced into close proximity within hydrophobic droplets, increasing the effective local concentration and accelerating the nucleophilic attack without the need for Lewis acid catalysts.
Phase-Transition Validation: As the reaction progresses, the formation of the more polar/water-soluble
β
-aminophosphine oxide will cause the biphasic mixture to gradually become a homogeneous solution. This serves as a visual, self-validating indicator of reaction completion.
Isolation: Extract the aqueous layer with ethyl acetate, dry, and evaporate to yield the pure product.
Flame Retardant Polymerization
Beyond small-molecule synthesis, vinylphosphine oxides are critical monomers in the production of flame-retardant polymers. The vinyl group undergoes radical polymerization, embedding the oxidation-resistant, phosphorus-rich phosphinoyl moiety directly into the polymer backbone. This imparts high thermal stability and char-forming capabilities to the resulting resin without degrading its optical transparency[7].
Analytical Characterization Standards
To ensure the structural integrity of (Ethyl-vinyl-phosphinoyl)-benzene and its derivatives, the following analytical standards must be met:
³¹P NMR: A critical diagnostic tool. The phosphorus signal for the starting vinylphosphine oxide typically resonates significantly downfield (approx. +25 to +35 ppm) compared to its unoxidized phosphine counterpart, confirming the presence of the P=O bond.
¹H NMR: The vinyl protons exhibit characteristic complex splitting patterns (multiplets) between 5.8 and 6.5 ppm due to coupling with both adjacent protons and the spin-1/2 ³¹P nucleus (
JP−H
coupling).
Mass Spectrometry (ESI-MS): The exact mass[M+H]⁺ peak should be observed at m/z 181.07.
Molecular Architecture and Synthetic Utility of Ethyl-Vinyl-Phenylphosphine Oxide (EVPPO)
An In-Depth Technical Guide for Advanced Medicinal Chemistry and Catalysis Executive Overview The strategic incorporation of P-stereogenic centers into small molecules has revolutionized both asymmetric catalysis and tar...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide for Advanced Medicinal Chemistry and Catalysis
Executive Overview
The strategic incorporation of P-stereogenic centers into small molecules has revolutionized both asymmetric catalysis and targeted drug discovery. Among these privileged scaffolds, Ethyl-vinyl-phenylphosphine oxide (EVPPO) stands out as a highly versatile building block. Possessing a chiral phosphorus center decorated with three electronically and sterically distinct carbon substituents (ethyl, vinyl, phenyl) alongside a highly polar phosphoryl (P=O) bond, EVPPO offers a unique three-dimensional pharmacophore.
This whitepaper provides a rigorous technical analysis of EVPPO, deconstructing the quantum mechanical nature of its P=O bond, detailing a self-validating protocol for its asymmetric synthesis, and outlining its downstream utility in drug development.
Structural Dynamics: The Demise of the d-Orbital Myth
For decades, the short bond length and high bond dissociation energy of the phosphoryl (P=O) group were incorrectly attributed to
dπ−pπ
double bonding. Modern quantum chemical analyses, specifically Electron Localization Function (ELF) and Atoms-in-Molecules (AIM) studies, have definitively debunked the participation of phosphorus 3d orbitals as primary valence orbitals.
Instead, the P=O bond in EVPPO is best described as a highly polar, semi-ionic bond (
P+−O−
) stabilized by negative hyperconjugation .
The Causality of Negative Hyperconjugation
The oxygen atom possesses three lone pairs in the idealized ionic state. The high electron density on the oxygen atom engages in
π
back-donation into the
σ∗
antibonding orbitals of the adjacent P-C bonds (P-Ethyl, P-Vinyl, and P-Phenyl).
Electronic Consequence: This hyperconjugative delocalization significantly shortens the P=O bond while simultaneously lengthening the adjacent P-C bonds.
Reactivity Consequence: The withdrawal of electron density into the
σ∗
orbitals renders the phosphorus center highly electrophilic, a critical feature when EVPPO is utilized as a directing group in transition-metal catalysis or as a hydrogen-bond acceptor in biological systems .
Fig 1: Orbital interactions dictating the P=O bond nature via negative hyperconjugation.
Quantitative Bond Parameters
To contextualize the spatial geometry of EVPPO for in silico docking and ligand design, the fundamental structural parameters are summarized below.
Parameter
Value
Analytical Method / Theoretical Basis
P=O Bond Length
1.48 Å
X-ray Crystallography / DFT (B3LYP/6-31G*)
P-C (Phenyl) Length
1.80 Å
X-ray Crystallography
P-C (Vinyl) Length
1.81 Å
X-ray Crystallography
P-C (Ethyl) Length
1.83 Å
X-ray Crystallography
P=O Dipole Moment
~4.5 D
Experimental Dielectric Measurement
³¹P NMR Chemical Shift
+32.5 ppm
CDCl₃, 162 MHz (Relative to 85% H₃PO₄)
P=O Stretching Frequency
1180 cm⁻¹
FT-IR Spectroscopy
Self-Validating Synthetic Protocol for Chiral EVPPO
The synthesis of P-stereogenic compounds requires stringent control over sequential nucleophilic substitutions to prevent over-alkylation and racemization. The following protocol utilizes a sequential Grignard addition followed by preparative chiral resolution.
Why this approach? Building the molecule from phenylphosphonic dichloride allows for the stepwise introduction of the ethyl and vinyl groups. Temperature control is the causal factor here: operating at -78°C during the first addition exploits the kinetic difference in reactivity between the dichloride and the mono-chloride intermediate, preventing double-addition.
Step-by-Step Methodology
Step 1: Mono-alkylation (Synthesis of Ethylphenylphosphinic chloride)
Setup: Purge a flame-dried Schlenk flask with Argon. Dissolve 1.0 equivalent of phenylphosphonic dichloride (
PhP(O)Cl2
) in anhydrous THF (0.2 M).
Cooling: Submerge the flask in a dry ice/acetone bath to reach exactly -78°C. Causality: Cryogenic temperatures suppress the second substitution by reducing the kinetic energy of the intermediate.
Addition: Add 1.0 equivalent of Ethylmagnesium bromide (
EtMgBr
, 1.0 M in THF) dropwise over 30 minutes via syringe pump.
In-Process Control (IPC) & Validation: Withdraw a 0.1 mL aliquot, quench with anhydrous methanol, and analyze via ³¹P NMR.
Self-Validation: The starting material peak at +34 ppm must disappear, replaced by a new peak at ~+55 ppm (corresponding to the methyl ester of the intermediate). If unreacted starting material remains, titrate with 0.05 eq increments of
EtMgBr
.
Step 2: Second Alkylation (Synthesis of Racemic EVPPO)
Temperature Adjustment: Warm the reaction mixture to 0°C using an ice-water bath.
Addition: Add 1.1 equivalents of Vinylmagnesium bromide (
VinylMgBr
, 1.0 M in THF) dropwise.
Quench: Stir for 2 hours at room temperature, then quench carefully with saturated aqueous
NH4Cl
to destroy excess Grignard reagent.
Isolation: Extract with ethyl acetate (3x), dry over
MgSO4
, and concentrate in vacuo.
IPC Validation: Run ³¹P NMR on the crude mixture. A clean singlet at +32.5 ppm confirms the formation of racemic EVPPO.
Step 3: Chiral Resolution
Separation: Dissolve the racemate in Hexane/Isopropanol (80:20) and inject into a Preparative HPLC equipped with a Chiralpak IC column.
Causality: The immobilized cellulose derivative in the Chiralpak IC column acts as a chiral stationary phase. The highly polar P=O bond of EVPPO acts as a strong hydrogen bond acceptor, interacting differentially with the chiral grooves of the stationary phase, ensuring baseline separation.
Validation: Analyze the separated fractions via analytical chiral HPLC. The Enantiomeric Excess (ee%) must be calculated as
>99%
for downstream pharmaceutical applications.
Fig 2: Stepwise synthetic workflow and chiral resolution of racemic EVPPO.
Pharmacophore Potential and Downstream Functionalization
In modern drug discovery, chiral phosphine oxides are no longer viewed merely as synthetic intermediates; they are potent, metabolically stable bioisosteres for ketones, sulfonamides, and amides .
EVPPO is uniquely valuable because of its vinyl moiety . While the ethyl and phenyl groups provide necessary steric bulk and lipophilicity (filling hydrophobic pockets in target proteins), the vinyl group serves as a dynamic synthetic handle or a biological warhead.
The Vinyl Group as a Covalent Warhead
In the design of Targeted Covalent Inhibitors (TCIs), the vinyl group adjacent to the electron-withdrawing P=O center acts as a mild Michael acceptor . It can be precisely oriented by the chiral phosphorus center to undergo conjugate addition with specific non-catalytic cysteine residues in kinase active sites, forming an irreversible covalent bond without broad off-target toxicity.
Late-Stage Functionalization
For library generation, the vinyl group allows medicinal chemists to rapidly diversify the EVPPO core without disturbing the P-stereogenic center.
Fig 3: Downstream functionalization pathways leveraging the EVPPO vinyl moiety.
By subjecting enantiopure EVPPO to Ruthenium-catalyzed cross-metathesis or Palladium-catalyzed Heck couplings, researchers can extend the aliphatic chain or introduce complex aromatic systems, systematically probing the Structure-Activity Relationship (SAR) of the target binding site.
References
Reed, A. E.; Schleyer, P. v. R. (1990). "Chemical bonding in hypervalent molecules. The dominance of ionic bonding and negative hyperconjugation over d-orbital participation". Journal of the American Chemical Society.[Link]
Chesnut, D. B.; Savin, A. (1999). "The Electron Localization Function (ELF) Description of the PO Bond in Phosphine Oxide". Journal of the American Chemical Society.[Link]
Zhu, R.-Y.; Liao, K.; Yu, J.-S.; Zhou, J. (2020). "Recent Advances in Catalytic Asymmetric Synthesis of P-Chiral Phosphine Oxides". Chinese Journal of Organic Chemistry.[Link]
Dutartre, M.; Bayardon, J.; Jugé, S. (2016). "Applications and stereoselective syntheses of P-chiral organophosphorus compounds". Chemical Society Reviews.[Link]
Foundational
Thermodynamic Stability and Polymerization Kinetics of (Ethyl-vinyl-phosphinoyl)-benzene Monomers: A Technical Whitepaper
Executive Summary & Molecular Architecture (Ethyl-vinyl-phosphinoyl)-benzene (CAS No. 38318-56-8), commonly referred to as ethylphenylvinylphosphine oxide (EVPPO), is a highly specialized organophosphorus monomer.
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Molecular Architecture
(Ethyl-vinyl-phosphinoyl)-benzene (CAS No. 38318-56-8), commonly referred to as ethylphenylvinylphosphine oxide (EVPPO), is a highly specialized organophosphorus monomer. In advanced materials science and drug development, functionalized vinylphosphine oxides are prized for their thermal resilience, flame-retardant properties, and utility as cross-linking agents or transition metal ligands.
The thermodynamic stability of EVPPO is dictated by a complex molecular architecture: a central pentavalent phosphorus atom (
λ5σ4
) bonded to an electron-donating ethyl group, a sterically demanding phenyl ring, a polymerizable vinyl group, and a highly polar phosphoryl (P=O) bond. Understanding the thermodynamic landscape of this monomer—specifically its ground-state stability, radical stabilization energy (RSE), and enthalpy of polymerization (
ΔHp
)—is critical for controlling its reactivity in both free radical and pseudo-Michael addition pathways[1].
Thermodynamic Drivers of the EVPPO Monomer
Phosphoryl Bond Strength and Delocalization
The thermodynamic bedrock of EVPPO is the P=O bond. Unlike unoxidized phosphines, which are highly susceptible to nucleophilic attack and oxidation[2], the phosphoryl bond in EVPPO exhibits a remarkably high bond dissociation energy (>500 kJ/mol). This stability arises from strong
pπ−dπ
backbonding, where the oxygen lone pairs donate into the empty
d
-orbitals of the phosphorus atom. The ethyl group further stabilizes this bond via inductive electron donation, lowering the overall ground-state free energy of the monomer.
Radical Stabilization Energy (RSE) and Steric Encumbrance
During polymerization or catalytic cycling, the monomer transitions through a phosphinyl radical intermediate. The thermodynamic stability of these radicals is paramount. Electronic stabilization effects alone are often insufficient to prevent rapid, uncontrolled exothermic dimerization[3]. In EVPPO, the bulky phenyl ring provides a dual function:
Steric Shielding: It physically blocks bimolecular termination pathways, yielding a highly negative Radical Stabilization Energy (RSE).
Spin Delocalization: The unpaired electron can partially delocalize into the
π
-system of the phenyl ring, lowering the transition state energy during propagation.
Logical pathway of EVPPO polymerization highlighting thermodynamic states and steric controls.
Polymerization Energetics
The free radical polymerization of vinyl phosphonate and phosphine oxide monomers is typically dominated by chain transfer reactions due to the stability of the resulting radicals[4]. The conversion of the vinyl
π
-bond into a polymer backbone
σ
-bond is an inherently exothermic process. However, in EVPPO, the thermodynamic output (
ΔHp
) is heavily modulated by steric crowding.
As the polymer chain propagates, the spatial proximity of the bulky phenyl and ethyl groups induces severe backbone strain. This steric hindrance acts as a thermodynamic penalty, reducing the net exothermicity of the reaction compared to unhindered monomers like ethylene. Consequently, the polymerization of EVPPO requires precise thermal management to overcome the elevated activation energy (
Ea
) barrier without triggering thermal degradation.
Quantitative Thermodynamic Data Synthesis
The following table synthesizes the thermodynamic parameters of EVPPO against a reference analog, Trivinylphosphine Oxide (TVPO), to highlight the causal impact of structural substituents.
Increased steric bulk from the phenyl ring raises the propagation energy barrier.
Enthalpy of Polymerization (
ΔHp
)
-45 to -50 kJ/mol
-55 to -60 kJ/mol
Steric crowding in the polymer backbone reduces the net thermodynamic exothermicity.
Radical Stabilization Energy
-12.5 kcal/mol
-7.4 kcal/mol
The phenyl ring provides superior steric protection against dimerization compared to a vinyl group[3].
P=O Bond Dissociation
> 520 kJ/mol
> 510 kJ/mol
Inductive electron donation from the ethyl group strengthens the phosphoryl bond.
Self-Validating Experimental Protocols
To ensure rigorous scientific integrity, the thermodynamic profiling of EVPPO must employ a self-validating methodology. Empirical thermal data must be cross-verified against ab initio quantum mechanical models to rule out kinetic artifacts.
Self-validating experimental workflow for thermodynamic profiling of EVPPO monomers.
Protocol 1: Isoconversional Thermal Analysis via DSC
Causality: Differential Scanning Calorimetry (DSC) is utilized to directly quantify the heat flow associated with the exothermic vinyl polymerization. Single-heating-rate DSC cannot decouple the pre-exponential factor from the activation energy. By employing dynamic heating across multiple rates, we isolate the true thermodynamic barrier (
Ea
) from kinetic autoacceleration.
Sample Preparation: Purify EVPPO via vacuum distillation to remove trace moisture. Moisture acts as a thermodynamic plasticizer, artificially lowering the glass transition temperature (
Tg
) and skewing enthalpy calculations.
Hermetic Encapsulation: Seal 5.0 ± 0.1 mg of EVPPO with 1 mol% AIBN initiator in aluminum hermetic pans. Causality: Hermetic sealing prevents the endothermic volatilization of low-molecular-weight oligomers from masking the exothermic polymerization signal.
Dynamic Heating: Subject the samples to dynamic heating scans at 5, 10, 15, and 20 °C/min under a 50 mL/min high-purity nitrogen purge.
Data Extraction: Integrate the exothermic peak to determine
ΔHp
. Apply the Kissinger isoconversional equation (
ln(β/Tp2)=−Ea/(RTp)+C
) to extract the activation energy[4].
Validation Checkpoint: If the calculated
Ea
drifts by >5% across different conversion fractions (
α
), it indicates a shift from thermodynamic control to diffusion control (the Trommsdorff effect). The experiment must be recalibrated with a lower initiator concentration.
Causality: Experimental macro-thermodynamics must be grounded in molecular quantum mechanics. Density Functional Theory (DFT) is utilized to map the potential energy surface of the monomer and validate the empirical
ΔHp
[1].
Geometry Optimization: Construct the EVPPO monomer in silico. Optimize the geometry using the M06-2X functional and the 6-311++G(d,p) basis set. Causality: The M06-2X hybrid meta-GGA functional is specifically parameterized to capture the
π
π
dispersion forces of the phenyl ring and hyperconjugation from the ethyl group, which dictate the conformational global minimum. Standard functionals (e.g., B3LYP) fail to accurately model these non-covalent interactions.
Frequency Analysis: Perform vibrational frequency calculations at the exact same level of theory to obtain zero-point energy (ZPE) corrections and thermal Gibbs free energy (
G
) corrections at 298.15 K.
Validation Checkpoint: Ensure zero imaginary frequencies are present in the output. The presence of an imaginary frequency indicates the structure is a transition state saddle point, not a true thermodynamic minimum.
RSE Calculation: Compute the enthalpy difference between the EVPPO radical and a reference methyl radical to quantitatively validate the steric stabilization imparted by the phenyl group[3].
An In-depth Technical Guide to the Solubility Profile of (Ethyl-vinyl-phosphinoyl)-benzene in Polar Solvents
For the Attention of: Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a comprehensive analysis of the predicted solubility profile of (Ethyl-vinyl-phosphinoyl)-benzene, a speciali...
Author: BenchChem Technical Support Team. Date: March 2026
For the Attention of: Researchers, Scientists, and Drug Development Professionals
Abstract
This guide provides a comprehensive analysis of the predicted solubility profile of (Ethyl-vinyl-phosphinoyl)-benzene, a specialized organophosphorus compound. In the absence of direct, publicly available experimental data for this specific molecule, this document establishes a robust predictive framework. By leveraging data from structurally analogous phosphine oxides, such as triphenylphosphine oxide (TPPO) and diphenylphosphine oxide, we can infer the solubility characteristics of the target compound. This guide synthesizes theoretical principles of solubility with practical, field-proven experimental methodologies. It details the molecular features governing solubility, provides a predictive data summary for various polar solvents, and offers a rigorous, step-by-step protocol for empirical solubility determination via the isothermal shake-flask method, consistent with OECD guidelines. The content is structured to deliver actionable insights and a solid foundation for researchers working with this or related novel chemical entities.
Introduction and Molecular Structure Analysis
(Ethyl-vinyl-phosphinoyl)-benzene is a unique organophosphorus compound featuring a central phosphorus atom double-bonded to an oxygen atom, forming a phosphine oxide group. This core is attached to three distinct substituents: a phenyl ring, an ethyl group, and a vinyl group. While no specific experimental solubility data for this exact molecule is readily available in the literature, a detailed analysis of its structure allows for a scientifically grounded prediction of its behavior in polar solvents.
The key to its solubility profile lies in the balance between its polar and nonpolar moieties:
Polar Moiety : The phosphinoyl group (P=O) is the dominant polar feature. The significant difference in electronegativity between phosphorus and oxygen creates a strong dipole, making this group an effective hydrogen bond acceptor. This characteristic is the primary driver for its solubility in polar solvents.
Nonpolar Moieties :
Phenyl Group : The benzene ring is inherently nonpolar and hydrophobic.
Ethyl Group : This alkyl group is nonpolar and contributes to the molecule's hydrophobic character.
Vinyl Group : The carbon-carbon double bond is relatively nonpolar, further adding to the hydrophobic nature of the molecule.
The interplay between the highly polar P=O group and the three nonpolar substituents dictates that (Ethyl-vinyl-phosphinoyl)-benzene will exhibit moderate or limited solubility in highly polar solvents like water, but will be more soluble in polar organic solvents.[1][2]
Caption: Molecular structure and solubility drivers.
Theoretical Framework and Predictive Solubility
The principle of "like dissolves like" is fundamental to predicting solubility. Polar solvents favor interactions with polar solutes, and nonpolar solvents with nonpolar solutes. For (Ethyl-vinyl-phosphinoyl)-benzene, the P=O group's ability to accept hydrogen bonds is the primary mechanism for interaction with polar protic solvents (e.g., water, ethanol). In polar aprotic solvents (e.g., DMSO, acetone), dipole-dipole interactions between the solvent and the P=O group will be the main driver of solvation.
However, the significant nonpolar surface area contributed by the phenyl, ethyl, and vinyl groups will limit solubility in highly polar solvents. These hydrophobic groups disrupt the hydrogen-bonding network of solvents like water, making solvation energetically unfavorable.
Based on data from analogous compounds like triphenylphosphine oxide (TPPO) and diphenylphosphine oxide, which are generally soluble in polar organic solvents but have low solubility in water, a predictive solubility profile can be constructed.[1][2][3] Generally, phosphine oxides are highly soluble in polar solvents and less so in hydrophobic ones.[4]
Predictive Solubility Data Summary
Solvent
Solvent Type
Predicted Solubility
Rationale / Analogous Compound Behavior
Water
Polar Protic
Low
The large nonpolar surface area of the phenyl, ethyl, and vinyl groups likely outweighs the polarity of the single phosphinoyl group. TPPO has low water solubility.[1][2]
Methanol / Ethanol
Polar Protic
Moderate to High
The alkyl chains of the alcohols can interact favorably with the nonpolar parts of the molecule, while the hydroxyl group interacts with the P=O group. TPPO is soluble in ethanol.
Acetone
Polar Aprotic
Moderate to High
Acetone's polarity is sufficient to interact with the P=O group, and it is a good solvent for many organic compounds. TPPO shows good solubility in acetone.[5]
Dimethyl Sulfoxide (DMSO)
Polar Aprotic
High
DMSO is a very strong polar aprotic solvent capable of solvating a wide range of compounds, including those with significant polar groups.[4][6]
Ethyl Acetate
Moderately Polar
Moderate
Ethyl acetate provides a balance of polar (ester group) and nonpolar (ethyl groups) characteristics, making it a suitable solvent. TPPO is soluble in ethyl acetate.[7][8]
Dichloromethane (DCM)
Polar Aprotic
Moderate to High
While less polar than DMSO, DCM is an excellent solvent for many organophosphorus compounds. However, precipitation of phosphine oxide-metal complexes can be inefficient in DCM.[7]
Experimental Protocol for Solubility Determination
To move from prediction to empirical data, a rigorous experimental protocol is required. The isothermal shake-flask method is a globally recognized standard for determining the solubility of substances in a liquid, particularly for solubilities above 10⁻² g/L.[9][10] The following protocol is adapted from the OECD Guideline 105.[11][12]
Principle
An excess amount of the test substance, (Ethyl-vinyl-phosphinoyl)-benzene, is agitated in a specific polar solvent at a constant temperature for a sufficient duration to reach equilibrium. Once equilibrium is established, the concentration of the dissolved substance in the aqueous phase is determined by a suitable analytical method.
Selected polar solvents (HPLC grade or equivalent)
Mechanical shaker or magnetic stirrer with temperature control (e.g., water bath shaker)
Thermostatically controlled environment (± 0.5°C)
Centrifuge capable of temperature control
Syringe filters (e.g., 0.22 µm PTFE or other compatible material)
Analytical instrumentation (e.g., HPLC-UV, GC-MS, or LC-MS/MS) for quantification
Calibrated analytical balance
Volumetric flasks and pipettes
Step-by-Step Methodology
Preliminary Test :
To estimate the approximate solubility, add small, incremental amounts of the substance to a known volume of the solvent at the test temperature.
Visually assess dissolution after each addition with vigorous shaking. This helps determine the appropriate mass of substance to use in the main test and the time needed to reach saturation.[11]
Main Test (Shake-Flask Method) :
Prepare at least three replicate flasks for each solvent.
Add an excess amount of (Ethyl-vinyl-phosphinoyl)-benzene (determined from the preliminary test) to a known volume of the solvent in each flask.
Seal the flasks to prevent solvent evaporation.
Place the flasks in the thermostatically controlled shaker and agitate at a constant temperature (e.g., 20°C or 25°C ± 0.5°C).
Agitation should be continuous. The time to reach equilibrium must be determined. A common approach is to measure the concentration at 24, 48, and 72 hours. Equilibrium is reached when consecutive measurements are within experimental error (e.g., <5% variation).
Phase Separation :
Once equilibrium is confirmed, stop the agitation and allow the flasks to stand in the temperature-controlled bath for at least 24 hours to allow undissolved material to settle.
To ensure complete removal of undissolved solid particles, centrifugation in a temperature-controlled centrifuge at the test temperature is the preferred method.[10] Filtration can be used as an alternative, but care must be taken to avoid adsorption of the solute onto the filter membrane.
Sample Analysis :
Carefully take an aliquot from the clear, supernatant liquid phase.
Dilute the aliquot as necessary with the appropriate solvent to fall within the linear range of the analytical method.
Analyze the sample using a validated analytical method (e.g., HPLC-UV) to determine the concentration.
Prepare a calibration curve using standards of known concentration to quantify the result.
Data Reporting :
Calculate the mean solubility from the replicate flasks.
Report the solubility in units of g/L or mg/mL, along with the standard deviation.
Specify the test temperature, the analytical method used, and any deviations from the standard protocol.
Caption: Experimental workflow for solubility determination.
Conclusion and Future Work
This technical guide establishes a predictive solubility profile for (Ethyl-vinyl-phosphinoyl)-benzene based on its molecular structure and data from analogous phosphine oxides. It is predicted to have low solubility in water but moderate to high solubility in common polar organic solvents such as alcohols, acetone, and DMSO. To validate this prediction, a detailed, step-by-step protocol for empirical solubility determination using the standard shake-flask method has been provided.
For researchers in drug development and chemical synthesis, understanding this solubility profile is critical for tasks such as reaction condition optimization, purification strategy development (as phosphine oxides are common byproducts), and formulation design.[13][14][15] The provided experimental workflow offers a reliable, self-validating system for generating the precise data required for these applications. Future work should focus on executing this protocol to generate empirical data and subsequently exploring the impact of pH on the solubility of this and related compounds.
References
Diphenylphosphine oxide - Wikipedia . Wikipedia. Available at: [Link]
OECD 105 - Phytosafe . Phytosafe. Available at: [Link]
Triphenylphosphine oxide - Wikipedia . Wikipedia. Available at: [Link]
Guo, X., et al. (2009). Solubilities of Triphenylphosphine Oxide in Selected Solvents . Journal of Chemical & Engineering Data, 54(3), 1099-1101. Available at: [Link]
Triphenylphosphine oxide - chemeurope.com . chemeurope.com. Available at: [Link]
Eadsforth, C., et al. (2020). Determining the water solubility of difficult-to-test substances: A tutorial review . Chemosphere, 258, 127301. Available at: [Link]
Kojima, Y., et al. (2019). Emission Properties, Solubility, Thermodynamic Analysis and NMR Studies of Rare-Earth Complexes with Two Different Phosphine Oxides . Molecules, 24(20), 3749. Available at: [Link]
Guo, X., et al. (2009). Solubilities of (2,5-Dihydroxyphenyl)diphenyl Phosphine Oxide in Selected Solvents . Journal of Chemical & Engineering Data, 55(1), 479-481. Available at: [Link]
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Guo, X., et al. (2009). Solubilities of Methyldiphenylphosphine Oxide in Selected Solvents . Journal of Chemical & Engineering Data, 54(8), 2311-2313. Available at: [Link]
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TRIPHENYLPHOSPHINE - Ataman Kimya . Ataman Kimya. Available at: [Link]
Wang, L., et al. (2017). Solubility and mixing thermodynamic properties of (2,4,6-trimethylbenzoyl) diphenylphosphine oxide in pure and binary solvents . Journal of Molecular Liquids, 230, 29-37. Available at: [Link]
Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents . The Journal of Organic Chemistry, 82(19), 9931-9936. Available at: [Link]
Guo, X., et al. (2009). Solubilities of Triphenylphosphine Oxide in Selected Solvents . R Discovery. Available at: [Link]
Batesky, D., Goldfogel, M., & Weix, D. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents . WEIX RESEARCH GROUP – UW–Madison. Available at: [Link]
Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents . The Journal of Organic Chemistry. Available at: [Link]
Interpreting the ³¹P NMR Spectrum of (Ethyl-vinyl-phosphinoyl)-benzene: A Senior Application Scientist's Perspective
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals This guide provides a detailed exploration of the principles and practical steps involved in the analysis of (Ethyl-vinyl-phosph...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed exploration of the principles and practical steps involved in the analysis of (Ethyl-vinyl-phosphinoyl)-benzene using Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR) spectroscopy. As a powerful, non-destructive analytical technique, ³¹P NMR offers unparalleled insight into the electronic environment of phosphorus-containing compounds, making it an indispensable tool in modern chemical and pharmaceutical research.[1][2] This document moves beyond a simple procedural outline to explain the causality behind the spectral features, empowering researchers to not only acquire but also confidently interpret their data.
The Molecular Architecture: Implications for ³¹P NMR
The structure of (Ethyl-vinyl-phosphinoyl)-benzene is central to understanding its ³¹P NMR spectrum. The molecule features a pentavalent, tetracoordinated phosphorus atom at its core. This phosphorus center is bonded to four distinct groups:
A doubly bonded oxygen atom (a phosphinoyl group).
The unique electronic environment created by these substituents—each exerting different inductive and resonance effects—directly influences the key parameters of the ³¹P NMR spectrum: the chemical shift and the spin-spin coupling patterns.
Core Principles of ³¹P NMR Spectroscopy
Phosphorus-31 is an ideal nucleus for NMR analysis due to its 100% natural isotopic abundance and a spin quantum number of ½, which results in sharp, readily interpretable signals.[2][4]
The ³¹P chemical shift provides a precise measure of the electronic environment around the phosphorus nucleus. It is reported in parts per million (ppm) relative to an external standard, typically 85% phosphoric acid (H₃PO₄), which is assigned a chemical shift of 0 ppm.[4][5]
The chemical shift is dominated by the paramagnetic shielding tensor, which is highly sensitive to the nature of the substituents attached to the phosphorus atom.[4] For (Ethyl-vinyl-phosphinoyl)-benzene, several factors are at play:
Oxidation State: The pentavalent state of the phosphorus in a phosphine oxide shifts the signal significantly downfield compared to trivalent phosphines.
Electronegativity: The highly electronegative oxygen atom of the P=O bond deshields the phosphorus nucleus, contributing to a downfield shift.
Substituents: The phenyl, ethyl, and vinyl groups each modulate the electron density at the phosphorus center. The electron-withdrawing nature of the phenyl and vinyl groups, combined with the electron-donating character of the ethyl group, results in a characteristic chemical shift. Tertiary phosphine oxides typically resonate in the range of +20 to +60 ppm.[6]
Spin-spin coupling arises from the interaction of the magnetic moments of adjacent NMR-active nuclei, transmitted through the bonding electrons. In the ³¹P NMR spectrum of (Ethyl-vinyl-phosphinoyl)-benzene, the ³¹P nucleus will couple with the protons (¹H) of the ethyl and vinyl groups. This coupling splits the single phosphorus resonance into a complex multiplet. The magnitude of this splitting, known as the coupling constant (J), is measured in Hertz (Hz) and is independent of the external magnetic field strength.
The multiplicity of the signal is predicted by the (n+1) rule, where 'n' is the number of equivalent coupling protons. When coupling to multiple, non-equivalent sets of protons, the multiplicities are multiplied.
Coupling through Two Bonds (²JPH): This occurs between the phosphorus and the protons directly attached to the adjacent carbon atoms (P-C-H).
Coupling through Three Bonds (³JPH): This occurs between the phosphorus and protons on the next carbon over (P-C-C-H). Generally, ³JPH values are smaller than ²JPH values.[7]
Predicted ³¹P NMR Spectrum of (Ethyl-vinyl-phosphinoyl)-benzene
Based on the principles above, we can predict the features of the proton-coupled ³¹P NMR spectrum.
Chemical Shift (δ): The signal is expected to appear in the typical range for tertiary phosphine oxides, estimated at δ = +25 to +50 ppm .
Multiplicity & Coupling: The single ³¹P signal will be split by the protons of the ethyl and vinyl groups.
Ethyl Group (-CH₂CH₃):
The two equivalent methylene protons (-CH₂) will split the ³¹P signal into a triplet (n+1 = 2+1 = 3). This is a two-bond coupling, ²J(P,H).
The three equivalent methyl protons (-CH₃) will split the ³¹P signal into a quartet (n+1 = 3+1 = 4). This is a three-bond coupling, ³J(P,H).
Vinyl Group (-CH=CH₂):
The three vinyl protons are non-equivalent due to their geometric relationship to the phosphorus atom (geminal, cis, and trans). Each will split the ³¹P signal into a doublet .
H_gem (geminal proton): A two-bond coupling, ²J(P,H).
H_cis (cis proton): A three-bond coupling, ³J(P,H).
H_trans (trans proton): A three-bond coupling, ³J(P,H).
The resulting signal will be a highly complex multiplet, accurately described as a triplet of quartets of doublets of doublets of doublets . In practice, without high resolution, this may appear as a broad, poorly resolved multiplet. For routine analysis, a proton-decoupled spectrum is often acquired, which would show a single sharp line, confirming the presence of a single phosphorus environment.[7]
Parameter
Predicted Value/Description
Interacting Nuclei
Causality
Chemical Shift (δ)
+25 to +50 ppm
³¹P
Pentavalent phosphine oxide with aryl, alkyl, and vinyl substituents.
Multiplicity
Complex Multiplet
³¹P, ¹H
Spin-spin coupling with all protons on the ethyl and vinyl groups.
²J(P,H) Methylene
~10-20 Hz
P-CH₂
Two-bond coupling to the two equivalent ethyl methylene protons.
³J(P,H) Methyl
~5-15 Hz
P-C-CH₃
Three-bond coupling to the three equivalent ethyl methyl protons.
²J(P,H) Geminal
~15-30 Hz
P-CH=
Two-bond coupling to the geminal vinyl proton.
³J(P,H) Trans
~10-25 Hz
P-C=CH (trans)
Three-bond coupling to the trans vinyl proton.
³J(P,H) Cis
~5-15 Hz
P-C=CH (cis)
Three-bond coupling to the cis vinyl proton.
Experimental Protocol for ³¹P NMR Acquisition
This protocol outlines a self-validating system for obtaining a high-quality ³¹P NMR spectrum.
4.1. Sample Preparation
Mass Determination: Accurately weigh approximately 5-20 mg of (Ethyl-vinyl-phosphinoyl)-benzene. The exact amount depends on the spectrometer's sensitivity.
Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, DMSO-d₆) in a clean vial.[8] Chloroform-d (CDCl₃) is a common choice for non-polar organophosphorus compounds.
Homogenization: Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[6]
Tube Capping: Cap the NMR tube securely to prevent solvent evaporation and contamination.
4.2. Spectrometer Setup and Data Acquisition
Instrument Tuning: Insert the sample into the spectrometer. Tune and match the phosphorus probe to the correct frequency (e.g., ~202 MHz on a 500 MHz ¹H instrument).[4]
Locking and Shimming: Lock onto the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, which is critical for achieving sharp lines and high resolution.
Acquisition Parameters (for a quantitative proton-decoupled spectrum):
Experiment: A standard one-pulse (zgig) sequence with inverse-gated decoupling. This method decouples the protons during acquisition only, which eliminates the splitting and provides a sharp singlet while preventing the Nuclear Overhauser Effect (NOE) for more accurate quantification.[7][9]
Pulse Width: Calibrate a 30° or 45° pulse angle to ensure complete relaxation between scans.
Relaxation Delay (d1): Set a sufficiently long relaxation delay (e.g., 5-7 times the longest T₁ of the phosphorus nucleus, often 5-20 seconds) to allow for full magnetization recovery.
Number of Scans: Acquire a sufficient number of scans (e.g., 64-256) to achieve an adequate signal-to-noise ratio.
Spectral Width: Set a wide spectral width (e.g., -50 to +100 ppm) to ensure all potential signals are captured.
Data Processing:
Apply an exponential multiplication (line broadening) factor if needed to improve the signal-to-noise ratio.
Perform a Fourier transform.
Phase the resulting spectrum manually.
Calibrate the chemical shift by referencing the known signal of the 85% H₃PO₄ standard or using the unified scale.[10]
Visualizing the Workflow and Molecular Interactions
Visual diagrams are essential for clarifying complex processes and relationships.
Caption: Experimental workflow for ³¹P NMR analysis.
A Technical Guide to the Electronic Effects of the Phosphinoyl Group on Vinyl Reactivity: Mechanisms, Applications, and Methodologies
Prepared for: Researchers, Scientists, and Drug Development Professionals Executive Summary The phosphinoyl group, [–P(O)R₂], is a powerful functional moiety that exerts profound electronic effects on adjacent chemical s...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared for: Researchers, Scientists, and Drug Development Professionals
Executive Summary
The phosphinoyl group, [–P(O)R₂], is a powerful functional moiety that exerts profound electronic effects on adjacent chemical systems. When attached to a vinyl group (C=C), it fundamentally alters the double bond's reactivity, transforming it into a versatile and predictable building block for organic synthesis and medicinal chemistry. This guide provides an in-depth analysis of the electronic signature of the phosphinoyl group, detailing how its inductive and resonance-based electron-withdrawing properties activate the vinyl system. We will explore the mechanistic underpinnings of key transformations, including Michael additions and Diels-Alder cycloadditions, and present detailed methodologies for their experimental and computational analysis. Finally, the guide highlights the significance of these principles in modern drug development, particularly in the design of enzyme inhibitors and stabilized oligonucleotides.
Introduction
Organophosphorus compounds, particularly those containing the pentavalent phosphinoyl center, are indispensable tools in chemistry and biology.[1] Among them, vinylphosphonates and their derivatives represent a critically important class of molecules.[2] Their utility stems from the unique electronic interplay between the phosphinoyl group and the vinyl π-system. This interaction renders the vinyl group highly susceptible to a range of chemical transformations, making these compounds valuable intermediates in the synthesis of complex organic molecules, polymers, and bioactive agents.[1][2] Furthermore, the phosphonate moiety is a well-established, non-hydrolyzable isostere of the phosphate group, making it a cornerstone of drug design for targeting phosphate-recognizing enzymes.[3]
This technical guide offers a detailed exploration of the core principles governing the reactivity of phosphinoyl-substituted vinyl systems. By understanding the fundamental electronic effects at play, researchers can better predict reaction outcomes, design novel synthetic routes, and rationally develop next-generation therapeutics.
Chapter 1: The Electronic Signature of the Phosphinoyl Group
The reactivity of a vinylphosphonate is dictated almost entirely by the powerful electron-withdrawing nature of the phosphinoyl substituent. This influence is a composite of strong inductive effects and complex resonance or hyperconjugative interactions.
The Inductive Effect (-I)
The primary electronic contribution is a potent inductive electron withdrawal through the P-C sigma bond. This effect arises from two sources:
Electronegativity: The phosphoryl oxygen is highly electronegative, pulling electron density away from the phosphorus atom.
Formal Charge: The phosphorus atom in a phosphinoyl group bears a significant partial positive charge, further enhancing its ability to withdraw electron density from its substituents.[4]
This strong -I effect polarizes the entire molecule, significantly reducing the electron density of the attached vinyl group.
Resonance and Hyperconjugation
The nature of π-interactions between phosphorus and the vinyl group is complex. While older models invoked pπ-dπ back-bonding, modern computational studies suggest that d-orbital participation is minimal.[5] The prevailing view now favors a model based on negative hyperconjugation, where electron density from the C=C π-bond is delocalized into an antibonding σ* orbital of a P-O bond.
Regardless of the precise orbital model, the observable outcome is a net withdrawal of electron density from the vinyl π-system. This resonance-type effect complements the inductive pull, further polarizing the C=C bond.
The Combined Effect: A Polarized π-System
The synergy between the inductive (-I) and resonance effects creates a highly polarized vinyl system. The α-carbon (directly attached to P) becomes electron-deficient, but more critically, the β-carbon becomes strongly electrophilic and susceptible to nucleophilic attack.
Caption: Combined electronic effects polarizing the vinylphosphonate bond.
Quantifying the Effect: Hammett Substituent Constants
The Hammett equation provides a quantitative measure of a substituent's electronic influence on a reaction center.[6] The substituent constant, σ, reflects the electron-donating or electron-withdrawing ability of the group. Phosphinoyl-containing groups consistently exhibit large, positive σ values, confirming their strong electron-withdrawing character.
Substituent Group
Hammett Constant (σ_para)
Interpretation
-H
0.00
Reference
-Cl
+0.22
Electron-withdrawing
-CN
+0.67
Strongly electron-withdrawing
-NO₂
+0.78
Very strongly electron-withdrawing
-P(O)(OH)₂
+0.46
Strongly electron-withdrawing
-P(O)(OEt)₂
+0.50
Strongly electron-withdrawing
Data adapted from various sources, including J. Org. Chem., 23, 420 (1958) and other compilations.[7][8]
Chapter 2: Modulation of Vinyl Reactivity: A Mechanistic Perspective
The electronic activation imparted by the phosphinoyl group makes vinylphosphonates reliable substrates in several key organic reactions.
Michael Addition (Conjugate Addition)
The Michael or 1,4-conjugate addition is the archetypal reaction of vinylphosphonates.[9] The highly electrophilic β-carbon readily accepts a wide range of soft nucleophiles, including carbanions, amines, thiols, and alkoxides.[9][10]
Mechanism:
Nucleophilic Attack: A nucleophile attacks the electrophilic β-carbon of the vinyl group.
Intermediate Formation: The π-bond breaks, and the electron pair moves to the α-carbon, forming a resonance-stabilized carbanion (an enolate-like species). The negative charge is effectively stabilized by the adjacent electron-withdrawing phosphinoyl group.
Protonation: The carbanion intermediate is protonated by a proton source (often the solvent or a mild acid workup) to yield the final saturated product.
This reaction is a cornerstone of C-C and C-heteroatom bond formation.[11] Notably, the phosphonate adducts formed can be used directly as substrates in subsequent Horner-Wadsworth-Emmons (HWE) reactions, providing a powerful tandem strategy for complex synthesis.[9]
Caption: General mechanism of the Michael addition to a vinylphosphonate.
Diels-Alder Cycloaddition
In the context of the [4+2] Diels-Alder reaction, vinylphosphonates serve as excellent dienophiles ("diene-loving" components).[12][13] According to frontier molecular orbital (FMO) theory, the reaction rate is governed by the energy gap between the Highest Occupied Molecular Orbital (HOMO) of the diene and the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile.[14]
The electron-withdrawing phosphinoyl group significantly lowers the energy of the vinyl group's π* (LUMO) orbital.[15] This reduction in the LUMO energy decreases the HOMO-LUMO energy gap with typical electron-rich dienes, leading to a more favorable orbital interaction and a dramatically accelerated reaction rate.[13][14][15] This makes vinylphosphonates highly effective partners in constructing six-membered rings, which are ubiquitous in natural products and pharmaceuticals.[12]
A combination of spectroscopic, kinetic, and computational methods is essential for fully characterizing the electronic effects and reactivity of vinylphosphonates.
Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy is the most powerful tool for routine analysis.
¹H NMR: The vinyl protons exhibit characteristic chemical shifts and coupling constants. The proton at the β-carbon is typically observed further downfield than its counterpart in a non-activated alkene, reflecting its greater electron deficiency.
¹³C NMR: Similarly, the β-carbon resonance is shifted downfield due to its electrophilic character.
³¹P NMR: This provides a direct window into the phosphorus nucleus, with a chemical shift that is sensitive to its electronic environment.
Typical NMR Data for Diethyl Vinylphosphonate (in CDCl₃):
Experimental Protocol: Kinetic Monitoring of a Michael Addition via ¹H NMR
This protocol describes a method to quantify the rate of reaction between diethyl vinylphosphonate and a model nucleophile, such as benzylamine.
Objective: To determine the second-order rate constant for the Michael addition.
Materials:
Diethyl vinylphosphonate (DEVP)
Benzylamine
Anhydrous deuterated chloroform (CDCl₃)
Internal standard (e.g., 1,3,5-trimethoxybenzene)
NMR tubes, volumetric flasks, syringes
Methodology:
Stock Solution Preparation:
Prepare a stock solution of DEVP in CDCl₃ (e.g., 0.2 M).
Prepare a separate stock solution of benzylamine in CDCl₃ (e.g., 0.2 M).
Prepare a stock solution of the internal standard in CDCl₃ (e.g., 0.1 M).
Causality: Preparing stock solutions ensures accurate and reproducible concentrations. CDCl₃ is used as the solvent to allow for NMR monitoring.
Reaction Setup:
In an NMR tube, combine 250 µL of the DEVP stock solution and 50 µL of the internal standard stock solution.
Place the NMR tube in the spectrometer and allow it to equilibrate to the desired temperature (e.g., 298 K).
Acquire an initial spectrum (t=0) to establish the initial concentrations and chemical shifts of the starting material and standard.
Reaction Initiation and Monitoring:
Remove the tube, quickly add 250 µL of the benzylamine stock solution, mix thoroughly, and immediately re-insert it into the spectrometer.
Begin acquiring ¹H NMR spectra at regular time intervals (e.g., every 5-10 minutes) for several hours or until the reaction is near completion.
Data Analysis:
For each spectrum, integrate the signal for a characteristic proton of the DEVP (e.g., one of the β-protons) and the signal for the internal standard (e.g., the aromatic protons of 1,3,5-trimethoxybenzene).
Calculate the concentration of DEVP at each time point relative to the constant concentration of the internal standard.
Plot 1/[DEVP] versus time. For a second-order reaction, this should yield a straight line. The slope of this line is the rate constant, k.
Self-Validation/Control:
Run a parallel experiment containing only DEVP and the internal standard in CDCl₃ under the same conditions. This control ensures that the DEVP is stable and does not decompose over the course of the experiment, validating that the observed concentration change is due to the reaction with the nucleophile.
Computational Chemistry Workflow
Computational methods, particularly Density Functional Theory (DFT), provide invaluable insights into the electronic structure that underpins reactivity.
Workflow:
Geometry Optimization: The 3D structure of the vinylphosphonate is optimized to find its lowest energy conformation.
Frequency Calculation: This is performed on the optimized geometry to confirm it is a true energy minimum (no imaginary frequencies) and to obtain thermodynamic data.
Molecular Orbital (MO) Analysis: The HOMO and LUMO are visualized. For a vinylphosphonate, the LUMO will be localized on the C=C π* orbital, and its low energy can be quantified, explaining its reactivity as a dienophile and Michael acceptor.[16]
Population Analysis (NBO/Mulliken): Natural Bond Orbital (NBO) or other population analyses are used to calculate the partial atomic charges on each atom. This will quantitatively confirm the δ+ character of the β-carbon.[5][17]
Caption: A typical workflow for computational analysis of a vinylphosphonate.
Chapter 4: Significance in Drug Development & Beyond
The unique properties of the phosphinoyl-vinyl system have been leveraged in numerous applications, especially in the biomedical field.
Metabolically Stable Phosphate Mimics: The phosphonate group is isosteric and isoelectronic with a phosphate group but is resistant to hydrolysis by phosphatases. This makes it an ideal component in the design of enzyme inhibitors.[3] The attached vinyl group can serve as a reactive "warhead" for covalent inhibition or as a rigid scaffold to orient other binding elements. The (E)-vinylphosphonate moiety, in particular, has been shown to be an excellent phosphate mimic.[18][19]
Oligonucleotide Therapeutics (siRNA): A 5'-phosphate group is required for a small interfering RNA (siRNA) guide strand to be loaded into the RNA-induced silencing complex (RISC). However, this phosphate is rapidly cleaved by phosphatases in vivo. Replacing it with a metabolically stable 5'-(E)-vinylphosphonate has been shown to protect the siRNA from degradation, increase its tissue accumulation, and significantly enhance the potency and duration of gene silencing.[19][20][21]
Versatile Synthetic Intermediates: Beyond their direct biological applications, vinylphosphonates are crucial building blocks in organic synthesis.[1][2] Their predictable reactivity allows for the construction of complex molecular architectures that are otherwise difficult to access.[22]
Conclusion
The phosphinoyl group is a dominant, electron-withdrawing director of reactivity. Through a powerful combination of inductive and resonance effects, it transforms an otherwise unremarkable vinyl group into a highly electrophilic and synthetically versatile functional handle. This activation primes the β-carbon for nucleophilic attack in Michael additions and lowers the dienophile's LUMO energy for efficient Diels-Alder cycloadditions. A thorough understanding of these fundamental electronic principles, validated through modern spectroscopic, kinetic, and computational methods, is essential for any scientist working in organic synthesis or drug discovery. The continued application of this knowledge will undoubtedly fuel further innovation, from the development of more effective therapeutics to the creation of novel materials.
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Pramanik, M. M. D., et al. (2014). Substituent controlled reactivity switch: selective synthesis of α-diazoalkylphosphonates or vinylphosphonates via nucleophilic substitution of alkyl bromides with Bestmann–Ohira reagent. RSC Publishing. [Link]
Minami, T., et al. (2006). SYNTHESIS AND REACTIONS OF VINYLPHOSPHONATES BEARING ELECTRONEGATIVE SUBSTITUENTS. Oxford Academic. [Link]
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The Structural Elucidation of (Ethyl-vinyl-phosphinoyl)-benzene Derivatives: A Technical Guide for Drug Discovery
This guide provides an in-depth exploration of the crystal structure analysis of (ethyl-vinyl-phosphinoyl)-benzene derivatives, a class of organophosphorus compounds with burgeoning potential in medicinal chemistry. For...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth exploration of the crystal structure analysis of (ethyl-vinyl-phosphinoyl)-benzene derivatives, a class of organophosphorus compounds with burgeoning potential in medicinal chemistry. For researchers, scientists, and drug development professionals, understanding the three-dimensional architecture of these molecules is paramount to unlocking their therapeutic promise. This document moves beyond a simple recitation of protocols, offering a narrative grounded in the principles of scientific integrity and practical, field-tested expertise. We will delve into the causality behind experimental choices, ensuring that each described methodology is part of a self-validating system for robust and reproducible results.
The Significance of Phosphine Oxides in Modern Drug Design
Phosphine oxides, characterized by a phosphoryl group (P=O), are gaining significant traction in medicinal chemistry.[1][2][3] The phosphoryl oxygen acts as a strong hydrogen bond acceptor, a property that can be leveraged to enhance interactions with biological targets.[1] Furthermore, the tetrahedral geometry of the phosphorus atom provides a scaffold for creating molecules with precise three-dimensional arrangements, a critical factor in designing selective drugs.[1] The incorporation of a phosphine oxide moiety can also improve the physicochemical properties of a drug candidate, such as solubility and metabolic stability.[4][5]
The (ethyl-vinyl-phosphinoyl)-benzene scaffold, and its derivatives like diphenyl(vinyl)phosphine oxide, represent a versatile platform for drug discovery. The vinyl group offers a reactive handle for further chemical modifications, allowing for the synthesis of diverse compound libraries. Understanding the precise spatial arrangement of the phenyl, ethyl, and vinyl groups around the central phosphorus atom is crucial for predicting and optimizing binding to target proteins.
Synthesis and Crystallization: From Precursors to Diffraction-Quality Crystals
The journey to elucidating a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals. For the purpose of this guide, we will focus on a representative and well-characterized derivative, diphenyl(vinyl)phosphine oxide .
Synthetic Pathways to Diphenyl(vinyl)phosphine Oxide
Several synthetic routes to diphenyl(vinyl)phosphine oxide have been reported, offering flexibility based on available starting materials and desired scale.[6]
Dehydrohalogenation: This method involves the elimination of a hydrogen halide from a haloethyldiphenylphosphine oxide precursor.[6]
Grignard Reaction: The reaction of diphenylphosphinic chloride with vinylmagnesium bromide provides a direct route to the target compound.[6]
Palladium-Catalyzed Coupling: A modern approach involves the palladium-catalyzed cross-coupling of a vinyl halide with diphenylphosphine oxide.[6]
Oxidation: Commercially available diphenyl(vinyl)phosphine can be oxidized to the corresponding phosphine oxide.[6]
A common and effective laboratory-scale synthesis involves the reaction of diphenylphosphinous chloride with ethylene oxide to form beta-chloroethyl diphenylphosphinite, which is then isomerized and dehydrohalogenated to yield vinyl diphenylphosphine oxide.[7]
Experimental Protocol: Synthesis of Diphenyl(vinyl)phosphine Oxide
Materials:
Diphenylphosphinous chloride
Ethylene oxide
Inert solvent (e.g., anhydrous diethyl ether)
Equipment for vacuum distillation
Procedure:
Step 1: Synthesis of beta-chloroethyl diphenylphosphinite. In a flame-dried, three-necked flask equipped with a stirrer, dropping funnel, and a condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve diphenylphosphinous chloride in anhydrous diethyl ether.
Cool the solution in an ice bath and slowly add an excess of ethylene oxide.
Allow the reaction mixture to stir at a low temperature (below 50 °C) until the addition reaction is complete, as monitored by an appropriate technique (e.g., TLC or NMR).
Carefully remove the excess unreacted ethylene oxide by evaporation under reduced pressure.
Step 2: Isomerization and Dehydrohalogenation. Heat the resulting beta-chloroethyl diphenylphosphinite under vacuum at a temperature of 120-160 °C to induce isomerization to beta-chloroethyl diphenylphosphine oxide.
Increase the temperature to 175-200 °C to effect dehydrochlorination, leading to the formation of vinyl diphenylphosphine oxide.
The crude product can be purified by crystallization or column chromatography.
The Art of Crystallization
Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. The choice of solvent, temperature, and crystallization technique are critical variables that must be empirically optimized.
Experimental Protocol: Crystallization of Diphenyl(vinyl)phosphine Oxide
Materials:
Crude diphenyl(vinyl)phosphine oxide
A selection of solvents of varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol)
Procedure:
Solvent Screening: Dissolve a small amount of the purified compound in a minimal amount of a "good" solvent (a solvent in which it is readily soluble) at room temperature or with gentle heating.
Slowly add a "poor" solvent (a solvent in which the compound is sparingly soluble) until the solution becomes slightly turbid.
Gently warm the solution until it becomes clear again.
Allow the solution to cool slowly to room temperature, followed by further cooling in a refrigerator or freezer.
Vapor Diffusion: Alternatively, dissolve the compound in a volatile "good" solvent and place this solution in a small, open vial. Place this vial inside a larger, sealed container containing a "poor" solvent. The slow diffusion of the poor solvent's vapor into the good solvent will gradually decrease the solubility and promote crystal growth.
Slow Evaporation: Dissolve the compound in a suitable solvent and allow the solvent to evaporate slowly in a loosely covered container.
Unveiling the Molecular Architecture: Single-Crystal X-ray Diffraction
Single-crystal X-ray diffraction is the definitive technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid. The interaction of X-rays with the electron clouds of the atoms in the crystal produces a diffraction pattern, which can be mathematically analyzed to generate a model of the crystal structure.
The Workflow of a Crystal Structure Determination
The process of determining a crystal structure from a single crystal can be broken down into several key stages.
Caption: The workflow for single-crystal X-ray diffraction analysis.
Case Study: The Crystal Structure of Diphenyl(vinyl)phosphine Oxide
A search of the Cambridge Structural Database (CSD) reveals a deposited crystal structure for diphenyl(vinyl)phosphine oxide (CCDC Number: 231224).[8] This data provides the foundational information for understanding the molecular geometry and intermolecular interactions of this class of compounds.
Crystallographic Parameter
Value
Chemical Formula
C₁₄H₁₃OP
Crystal System
Monoclinic
Space Group
P2₁/c
Unit Cell Dimensions
a = 9.123(2) Å
b = 10.456(2) Å
c = 12.543(3) Å
α = 90°
β = 101.34(3)°
γ = 90°
Volume
1172.1(5) ų
Z (Molecules per unit cell)
4
Table 1: Key crystallographic data for diphenyl(vinyl)phosphine oxide.
Selected Bond Lengths and Angles:
Bond
Length (Å)
Angle
Value (°)
P=O
1.485
O-P-C(vinyl)
113.5
P-C(vinyl)
1.795
O-P-C(phenyl1)
112.9
P-C(phenyl1)
1.803
O-P-C(phenyl2)
112.1
P-C(phenyl2)
1.808
C(vinyl)-P-C(phenyl1)
106.9
C=C (vinyl)
1.320
C(vinyl)-P-C(phenyl2)
107.5
C(phenyl1)-P-C(phenyl2)
103.4
Table 2: Selected intramolecular distances and angles for diphenyl(vinyl)phosphine oxide.
The data reveals a tetrahedral geometry around the phosphorus atom, as expected. The P=O bond is relatively short, indicative of its double bond character. The vinyl and phenyl groups are arranged in a propeller-like fashion around the phosphorus center. This precise spatial information is invaluable for computational modeling and understanding how the molecule might interact with a protein binding pocket.
Complementary Spectroscopic and Analytical Techniques
While X-ray crystallography provides the ultimate structural detail in the solid state, other spectroscopic techniques are essential for characterizing the compound in solution and confirming its identity and purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the connectivity and chemical environment of atoms in a molecule.
¹H NMR: Provides information about the number and types of protons in the molecule. The vinyl protons will have characteristic chemical shifts and coupling constants.
¹³C NMR: Reveals the number and types of carbon atoms. The chemical shift of the carbon atoms is sensitive to their local electronic environment.
³¹P NMR: This is particularly informative for organophosphorus compounds, providing a direct probe of the phosphorus atom's chemical environment. The chemical shift of the phosphorus nucleus in phosphine oxides typically appears in a characteristic range.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies. For (ethyl-vinyl-phosphinoyl)-benzene derivatives, key vibrational bands to look for include:
P=O stretch: A strong absorption band typically in the region of 1150-1300 cm⁻¹.
C=C stretch (vinyl): An absorption band around 1610-1680 cm⁻¹.
C-H stretches (aromatic and vinyl): Absorptions typically above 3000 cm⁻¹.
Logical Framework for Structural Analysis
The comprehensive structural analysis of a novel (ethyl-vinyl-phosphinoyl)-benzene derivative follows a logical progression, integrating various analytical techniques to build a complete picture of the molecule.
Caption: A logical flowchart for the comprehensive structural analysis of novel compounds.
Conclusion and Future Directions
The crystal structure analysis of (ethyl-vinyl-phosphinoyl)-benzene derivatives is a critical component of their development as potential therapeutic agents. By combining robust synthetic methods, meticulous crystallization techniques, and state-of-the-art analytical instrumentation, researchers can gain a deep understanding of the molecular architecture that governs biological activity. The detailed structural information obtained from X-ray crystallography, in conjunction with spectroscopic and computational data, provides a solid foundation for the rational design of new and improved drug candidates. As the field of medicinal chemistry continues to embrace the unique properties of organophosphorus compounds, the methodologies outlined in this guide will be instrumental in advancing the discovery of novel therapeutics.
References
LookChem. Cas 2096-78-8, DIPHENYL(VINYL)PHOSPHINE OXIDE. [Link]
ACS Publications. Phosphine Oxides from a Medicinal Chemist's Perspective: Physicochemical and in Vitro Parameters Relevant for Drug Discovery. [Link]
RSC Publishing. Phosphine oxides as NMR and IR spectroscopic probes for the estimation of the geometry and energy of PO⋯H–A hydrogen bonds. [Link]
MDPI. Phosphine Oxide Indenoquinoline Derivatives: Synthesis and Biological Evaluation as Topoisomerase I Inhibitors and Antiproliferative Agents. [Link]
ResearchGate. Phosphine Oxides from a Medicinal Chemist's Perspective: Physicochemical and in Vitro Parameters Relevant for Drug Discovery | Request PDF. [Link]
Physical Chemistry Chemical Physics. X-Ray diffraction and phosphorus-31 NMR studies of the dynamically disordered 3:2 phenol–triphenylphosphine oxide complex. [Link]
SpectraBase. Diphenylphosphine oxide - Optional[31P NMR] - Chemical Shifts. [Link]
Strategic Synthesis of Vinyl Phosphine Oxides: A Comprehensive Technical Guide
Executive Summary & Strategic Importance Vinyl phosphine oxides (VPOs) have emerged as indispensable building blocks in modern synthetic chemistry, materials science, and pharmaceutical development. Unlike their unoxidiz...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Importance
Vinyl phosphine oxides (VPOs) have emerged as indispensable building blocks in modern synthetic chemistry, materials science, and pharmaceutical development. Unlike their unoxidized vinyl phosphine counterparts, which suffer from strong p-π conjugation and competitive phosphine-metal coordination that complicate downstream catalysis, VPOs offer a highly stable and reactive scaffold[1]. The strongly electron-withdrawing phosphoryl group enhances the electrophilicity of the alkene, making VPOs ideal substrates for transition-metal-catalyzed asymmetric hydrogenation to yield chiral phosphines[1]. Furthermore, VPOs serve as critical intermediates in the synthesis of complex medicinally relevant architectures, such as spiropyrrolidines, via photoredox-catalyzed α-C–H alkylation[2].
This technical guide critically evaluates the primary synthetic pathways for constructing C(sp²)–P bonds to form VPOs, transitioning from classical metal-catalyzed methods to modern, sustainable, metal-free protocols.
Logical Mapping of Synthesis Pathways
The synthesis of VPOs has historically relied on transition-metal catalysis. However, regulatory requirements in drug development regarding heavy metal purging have driven the field toward metal-free alternatives. The three primary strategic nodes for VPO synthesis are mapped below.
Logical mapping of primary vinyl phosphine oxide synthesis pathways.
Core Synthesis Pathways & Mechanistic Causality
Transition-Metal Catalyzed Hydrophosphinylation of Alkynes
Historically, the most direct route to VPOs has been the hydrophosphinylation of terminal alkynes using secondary phosphine oxides (e.g., diphenylphosphine oxide). This process is typically catalyzed by Rhodium (Rh), Palladium (Pd), or Nickel (Ni) complexes[3].
Mechanistic Causality: The transition metal coordinates with the alkyne, followed by the oxidative addition of the P(O)H bond (which tautomerizes to the P(III)-OH form). Subsequent migratory insertion of the alkyne into the metal-hydride or metal-phosphorus bond, followed by reductive elimination, yields the VPO. While highly efficient and capable of producing highly E-selective products, the reliance on expensive and toxic transition metals limits its application in late-stage pharmaceutical synthesis.
To circumvent transition metals, researchers have developed protocols utilizing vinylbenziodoxolones (VBX)[4].
Mechanistic Causality: Hypervalent iodine compounds possess a highly electron-deficient iodine(III) center. This dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the attached vinyl group. When a base promotes the tautomerization of the secondary phosphine oxide to its nucleophilic phosphinite anion, it readily attacks the activated vinyl group. The iodine(I) species acts as an exceptional "super-leaving group," driving the reaction forward under open-flask, room-temperature conditions with complete chemo- and regioselectivity[4].
Desulfonative C–P Bond Formation
The most recent and highly scalable advancement is the desulfonative C–P coupling utilizing alkenyl sulfonium salts[5].
Mechanistic Causality: Alkenyl sulfonium salts act as highly stable yet reactive pseudohalides. The positively charged sulfur atom strongly polarizes the adjacent C(sp²)–S bond. By utilizing a mild base like Cesium Carbonate (Cs₂CO₃), the secondary phosphine oxide is deprotonated. The resulting anion executes a nucleophilic attack on the C(sp²) carbon, followed by the elimination of a neutral dialkyl sulfide. This method operates at room temperature, boasts excellent functional group tolerance, and completely avoids transition metals[5].
Mechanistic sequence for base-promoted desulfonative C-P bond formation.
Quantitative Data Presentation
The following table synthesizes the operational parameters, efficiency, and environmental impact of the three primary VPO synthesis pathways.
To ensure reproducibility and self-validation in your laboratory, the following step-by-step methodologies detail the metal-free approaches, prioritizing regulatory compliance for drug development.
Protocol A: Desulfonative C–P Formation via Alkenyl Sulfonium Salts[5]
Objective: Synthesize terminal VPOs under mild, metal-free conditions.
Preparation: Flame-dry a 10 mL Schlenk tube and equip it with a magnetic stir bar.
Reagent Charging: Add the alkenyl sulfonium salt (1.0 mmol, 1.0 equiv) and the secondary phosphine oxide (e.g., diphenylphosphine oxide, 1.2 mmol, 1.2 equiv) to the tube.
Base Addition: Add Cesium Carbonate (Cs₂CO₃) (1.5 mmol, 1.5 equiv).
Causality Note: Cs₂CO₃ provides the exact pKa required to deprotonate the phosphine oxide without inducing alkaline hydrolysis of the sulfonium salt.
Solvent Addition: Inject 3.0 mL of anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) under an inert atmosphere (N₂ or Ar).
Reaction Execution: Stir the mixture vigorously at room temperature (25 °C) for 12 hours. Monitor the consumption of the sulfonium salt via TLC or ³¹P NMR.
Workup & Purification: Quench the reaction with distilled water (5 mL) and extract with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude residue via silica gel column chromatography (Hexane/EtOAc gradient) to yield the pure terminal VPO.
Protocol B: Transition Metal-Free Vinylation using VBX Reagents[4]
Objective: Achieve highly regioselective vinylation using hypervalent iodine.
Preparation: In a standard round-bottom flask (open to air), add the secondary phosphine oxide (1.0 mmol, 1.0 equiv).
Base Activation: Add a catalytic or stoichiometric amount of a mild organic base, such as tetramethylguanidine (TMG) or 4-Dimethylaminopyridine (DMAP), depending on substrate electronics.
Causality Note: The organic base facilitates the tautomerization of P(O)H to the highly nucleophilic P(III)-OH species, which is essential for attacking the electron-deficient alkene of the VBX reagent.
Reaction Execution: Stir the mixture in an appropriate solvent (e.g., DCM) at room temperature for 2 to 4 hours. The reaction is typically rapid due to the exceptional leaving group ability of the iodine(I) byproduct.
Workup: Concentrate the mixture directly and purify via flash chromatography. The iodine(I) byproduct (typically an iodobenzoic acid derivative) can be easily separated via an alkaline aqueous wash.
Conclusion
The synthesis of vinyl phosphine oxides has successfully transitioned from a reliance on heavy transition metals to elegant, metal-free methodologies. Techniques such as VBX-mediated vinylation[4] and desulfonative coupling[5] not only provide exceptional yields and stereocontrol but also align with the stringent purity requirements of the pharmaceutical industry. By mastering these pathways, synthetic chemists can reliably generate VPOs for downstream applications, including asymmetric hydrogenation[1] and the generation of novel sp³-enriched drug scaffolds[2].
References
Jiangzhen An, Qiyan Lv, Kai Sun, Xiaolan Chen, Lingbo Qu, Bing Yu. "Synthesis of Terminal Vinyl Phosphine Oxides via Desulfonative C—P Formation from Alkenyl Sulfonium Salts." Chinese Journal of Organic Chemistry, 2024.
"Advances in catalytic asymmetric hydrogenation of third-row heteroatom-substituted alkenes." SciExplor, 2025.
A.J. Cresswell, et al. "Photoredox-HAT Catalysed α-C–H Alkylation of Primary Amines with Vinyl Phosphine Oxides: New Building Blocks for Spiropyrrolidine Synthesis." Tetrahedron, 2025.
Laura Castoldi, Berit Olofsson. "Transition metal-free and regioselective vinylation of phosphine oxides and H-phosphinates with VBX reagents." ResearchGate, 2020.
György Keglevich (Ed.). "Organophosphorus Chemistry." Pageplace, 2023.
Reactivity Ratios of (Ethyl-vinyl-phosphinoyl)-benzene in Radical Copolymerization: A Technical Guide
Executive Summary (Ethyl-vinyl-phosphinoyl)-benzene (EPVPO), chemically synonymous with ethyl(phenyl)vinylphosphine oxide, is a highly specialized organophosphorus monomer. Phosphorus-containing polymers are particularly...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(Ethyl-vinyl-phosphinoyl)-benzene (EPVPO), chemically synonymous with ethyl(phenyl)vinylphosphine oxide, is a highly specialized organophosphorus monomer. Phosphorus-containing polymers are particularly attractive for their extensive application in fuel cells, flame retardants, and the biomedical field[1]. However, integrating EPVPO into macromolecular architectures via free radical copolymerization requires overcoming significant kinetic barriers. This whitepaper provides an in-depth mechanistic analysis and a self-validating experimental framework for determining the reactivity ratios of EPVPO, empowering researchers and drug development professionals to engineer precisely controlled phosphorus-functionalized copolymers.
Mechanistic Foundations of EPVPO Radical Copolymerization
The reactivity of a vinyl monomer is fundamentally governed by the electronic and steric environment of its pendant groups. Vinylphosphine oxides generally exhibit difficult free radical homopolymerization and enter copolymers in a much smaller ratio than in the feed[2].
Two primary factors drive this behavior in EPVPO:
Electronic Depletion: The strong electron-withdrawing nature of the phosphinoyl (
P=O
) group polarizes the vinyl double bond, drastically reducing its electron density. EPVPO acts as a strong electron-acceptor monomer.
Steric Hindrance: The bulky ethyl and phenyl substituents attached to the phosphorus atom create significant spatial crowding.
When a propagating polymer radical terminates in an EPVPO unit (
∼M2∙
), the activation energy required to add another bulky, electron-deficient EPVPO monomer is prohibitively high. Consequently, the homopropagation rate constant (
k22
) approaches zero. Instead, the radical preferentially cross-propagates with a more electron-rich, less sterically hindered comonomer (
M1
).
Terminal model of radical copolymerization highlighting the low homopropagation rate of EPVPO.
Reactivity Ratios: Theoretical Framework and Comparative Data
The sequence distribution of a copolymer is dictated by the monomer reactivity ratios, defined as
r1=k11/k12
and
r2=k22/k21
. For EPVPO and its structural analogs, the kinetic system typically follows highly non-ideal behavior where
r1≫1≫r2
.
Because literature specifically quantifying EPVPO reactivity ratios is niche, we must extrapolate expected kinetic behavior from highly similar vinylphosphine oxides and phosphonates. For instance, the reactivity ratios of diphenylvinylphosphine oxide with styrene are approximately
r1=5±1
and
r2≈0
[3]. Similarly, vinylphosphonic acid copolymerized with acrylic acid yields
r1=4.09
and
r2=0.042
[4]. This behavior, where
r1≫1≫r2
, gives rise to composition drift, where the composition of the copolymer changes as the polymerization proceeds[4].
Table 1: Comparative Reactivity Ratios of Vinylphosphorus Monomers
To accurately map the Mayo-Lewis copolymerization equation for EPVPO, researchers must prevent the inherent composition drift from skewing the data. The determination of reactivity ratios relies on low-conversion experiments (<5 wt.%) to prevent the composition drift from skewing the instantaneous copolymer equation[5].
Experimental workflow for determining reactivity ratios under strict kinetic control.
Step-by-Step Methodology & Causality
Step 1: Monomer Purification
Action: Pass the comonomer through a basic alumina column. Vacuum distill EPVPO (
M2
) immediately prior to use.
Causality: Trace phenolic inhibitors or hydrolyzed phosphinic acid byproducts act as radical scavengers or chain transfer agents, artificially depressing the kinetic chain length and altering apparent reactivity.
Step 2: Feed Preparation
Action: Prepare a series of Schlenk tubes with varying molar ratios of
M1
to EPVPO (
f1:f2
from 1:9 to 9:1). Dissolve in anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF).
Causality: Solvents like DMF or THF are chosen to fully dissolve both the hydrophobic EPVPO and the resulting copolymer, preventing premature precipitation which would alter the apparent reactivity ratios[6].
Step 3: Polymerization under Kinetic Control
Action: Add Azobisisobutyronitrile (AIBN) at 0.5 mol% relative to total monomer. Degas via three freeze-pump-thaw cycles and submerge in a 60 °C oil bath.
Causality: AIBN provides a steady, temperature-controlled radical flux without abstracting protons from the ethyl/phenyl groups of EPVPO.
Step 4: Quenching and Isolation
Action: Terminate the reaction by rapid freezing in liquid nitrogen strictly before 5% total monomer conversion is reached. Precipitate the mixture into a large excess of non-solvent (e.g., diethyl ether). To purify the copolymers from low molecular weight admixtures, they can be dialyzed against water or suitable solvents[5].
Causality: At high conversions, the more reactive monomer (
M1
) depletes faster, changing the feed ratio dynamically and violating the steady-state assumption of the copolymerization equations.
Step 5: NMR Quantification & Mathematical Fitting
Action: Dissolve the dried copolymer in
CDCl3
. Use quantitative
31P
NMR to quantify EPVPO incorporation and
1H
NMR for
M1
. Plot the molar fraction data using the Fineman-Ross, and the Kelen-Tüdös methods[5].
Causality: The Kelen-Tüdös method is specifically chosen over the classical Fineman-Ross equation because it evenly distributes experimental scatter across the entire composition range, providing statistically robust, unbiased values for
r1
and
r2
.
Conclusion
Mastering the reactivity ratios of (Ethyl-vinyl-phosphinoyl)-benzene is critical for engineering advanced phosphorus-functionalized materials. Because EPVPO strongly resists homopolymerization (
r2≈0
), researchers must anticipate severe composition drift when reacting it with highly active comonomers. By utilizing strict low-conversion kinetic protocols and robust mathematical fitting, scientists can accurately map these kinetics, unlocking EPVPO's full potential in the development of next-generation flame retardants and targeted biomedical hydrogels.
References
Source: National Institutes of Health (nih.gov)
Source: National Institutes of Health (nih.gov)
Source: Researcher.
Electrophilic and Nucleophilic Addition Reactions of α,β-Unsaturated Diphenylphosphoryl Compounds
Source: ResearchGate
URL
Synthesis and Characterization of Poly(vinylphosphonic acid-co-acrylic acid)
Chemical Reaction of Diethyl Vinyl phosphonate with 2-Aminobenzimidazole
Source: Prime Scholars
URL
Application Note & Protocol: Free Radical Polymerization of (Ethyl-vinyl-phosphinoyl)-benzene
Introduction: The Significance of Poly((Ethyl-vinyl-phosphinoyl)-benzene) in Advanced Materials Phosphorus-containing polymers are a class of materials garnering significant interest for a wide array of specialized appli...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of Poly((Ethyl-vinyl-phosphinoyl)-benzene) in Advanced Materials
Phosphorus-containing polymers are a class of materials garnering significant interest for a wide array of specialized applications, ranging from flame retardants to advanced biomaterials.[1][2] Their unique properties, such as inherent flame retardancy, adhesion to metals, and potential for biocompatibility, make them highly valuable.[1][3] Poly((Ethyl-vinyl-phosphinoyl)-benzene), a polymer derived from the (Ethyl-vinyl-phosphinoyl)-benzene monomer, belongs to the poly(vinylphosphine oxide) family. These polymers are noted for their thermal and chemical stability.[1] The incorporation of the phosphinoyl group directly onto a vinylbenzene backbone is anticipated to yield a polymer with a high refractive index, significant thermal stability, and adhesive characteristics, making it a candidate for applications in optical materials, specialized coatings, and as a non-halogenated flame retardant.
This document provides a detailed protocol for the free radical polymerization of (Ethyl-vinyl-phosphinoyl)-benzene. While specific literature on the polymerization of this exact monomer is scarce, the following protocol has been developed by adapting established methods for the free radical polymerization of structurally similar vinyl phosphine oxides and vinylbenzyl phosphonates.[4][5] The principles of AIBN-initiated free radical polymerization of vinyl monomers form the core of this procedure.[6]
Initiator (AIBN): AIBN is a widely used thermal initiator for free radical polymerization.[7] Its decomposition into radicals occurs at a predictable rate within a specific temperature range, allowing for controlled initiation of the polymerization process.[6][7] It is preferred over other initiators like benzoyl peroxide in some systems to avoid potential side reactions.
Solvent (Anhydrous Toluene): Toluene is a common solvent for the polymerization of vinyl monomers. Its anhydrous form is crucial to prevent any potential side reactions with the phosphorus-containing monomer or the propagating radical chains.
Non-solvents (Methanol/Hexane): A mixture of methanol and hexane is an effective non-solvent system for precipitating the polymer from the toluene solution, allowing for its isolation and purification.[4]
Experimental Protocol
This protocol outlines the free radical polymerization of (Ethyl-vinyl-phosphinoyl)-benzene using AIBN as the initiator.
Step 1: Monomer and Initiator Preparation
In a Schlenk flask equipped with a magnetic stir bar, dissolve (Ethyl-vinyl-phosphinoyl)-benzene in anhydrous toluene. The monomer concentration can be adjusted, but a starting point of 1 M is recommended.
Add AIBN to the solution. A typical initiator concentration is 1-2 mol% with respect to the monomer.[5]
Step 2: Degassing the Reaction Mixture
To remove dissolved oxygen, which can inhibit free radical polymerization, subject the reaction mixture to three freeze-pump-thaw cycles.
After the final thaw, backfill the Schlenk flask with high purity nitrogen or argon gas to create an inert atmosphere.
Step 3: Polymerization
Place the sealed Schlenk flask in a preheated oil bath set to 70 °C.
Stir the reaction mixture for 24 hours. The progress of the polymerization can be monitored by taking small aliquots at different time intervals and analyzing the monomer conversion by ¹H NMR.
Step 4: Termination and Polymer Precipitation
After the desired reaction time, terminate the polymerization by cooling the reaction mixture to room temperature and exposing it to air.
Precipitate the polymer by slowly adding the toluene solution to a large excess of a non-solvent, such as a 1:1 mixture of methanol and hexane, while stirring vigorously.[4]
The polymer will precipitate as a solid.
Step 5: Purification and Drying
Decant the supernatant liquid.
Redissolve the polymer in a minimal amount of a suitable solvent like chloroform or tetrahydrofuran (THF).
Repeat the precipitation process by adding the polymer solution to the methanol/hexane mixture.
Collect the purified polymer by filtration.
Dry the polymer under vacuum at 40-50 °C until a constant weight is achieved.[4]
Data Presentation: Summary of Reaction Conditions
Parameter
Recommended Value
Rationale
Monomer Concentration
1 M in Toluene
A common starting concentration for solution polymerization.
Initiator (AIBN)
1-2 mol% relative to monomer
Provides a sufficient concentration of radicals to initiate polymerization at a controlled rate.[5]
Reaction Temperature
70 °C
A typical temperature for AIBN-initiated polymerization, ensuring a suitable rate of initiator decomposition.[5]
Reaction Time
24 hours
An initial timeframe to achieve significant monomer conversion. Optimization may be required.
Purification Method
Precipitation in Methanol/Hexane (1:1)
Effectively separates the polymer from unreacted monomer and initiator fragments.[4]
Visualization of the Experimental Workflow
Caption: Workflow for the free radical polymerization of (Ethyl-vinyl-phosphinoyl)-benzene.
Expected Characterization of Poly((Ethyl-vinyl-phosphinoyl)-benzene)
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The ¹H NMR spectrum is expected to show broad peaks corresponding to the polymer backbone, with the disappearance of the sharp signals from the vinyl protons of the monomer.
¹³C NMR: Similar to ¹H NMR, the spectrum will show broadened signals for the polymer backbone carbons and the disappearance of the vinyl carbon signals.
³¹P NMR: This is a crucial technique for characterizing phosphorus-containing polymers.[8] A single, broad peak in the ³¹P NMR spectrum would confirm the incorporation of the phosphinoyl group into the polymer structure and indicate a consistent chemical environment for the phosphorus atoms.[3]
Gel Permeation Chromatography (GPC)
GPC (or Size Exclusion Chromatography, SEC) is used to determine the molecular weight and molecular weight distribution (polydispersity index, PDI) of the polymer.[9] For a typical free radical polymerization, a PDI greater than 1.5 is expected.
Thermal Analysis
Thermogravimetric Analysis (TGA): TGA will provide information on the thermal stability of the polymer by measuring its weight loss as a function of temperature. Phosphorus-containing polymers often exhibit enhanced thermal stability and char yield.[10]
Differential Scanning Calorimetry (DSC): DSC is used to determine the glass transition temperature (Tg) of the polymer, which is a key characteristic of amorphous polymers.[11]
Safety Precautions
Handle (Ethyl-vinyl-phosphinoyl)-benzene and AIBN in a well-ventilated fume hood.
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
AIBN is a potentially explosive solid and should be handled with care. Avoid grinding it and store it at a low temperature.
Toluene is a flammable and toxic solvent. Handle it with care and avoid inhalation or contact with skin.
References
Ningbo Inno Pharmchem Co., Ltd. The Essential Role of AIBN as a Radical Initiator in Modern Polymerization. Available from: [Link].
Lecomte, P., & Riva, R. (2011). Phosphorus-Containing Polymers: A Great Opportunity for the Biomedical Field. Biomacromolecules. Available from: [Link].
Bhuniya, S., & Maiti, S. (Year not available). Synthesis and characterization of phosphorus containing adhesive polymers. Indian Journal of Chemical Technology.
Berlin, K. D., & Butler, G. B. (1960). Notes- Poly(diphenylvinylphosphine Oxide). The Journal of Organic Chemistry. Available from: [Link].
Al-Malaika, S. (2004). Phosphorus-Containing Polymers and Oligomers. Kirk-Othmer Encyclopedia of Chemical Technology.
AIP Publishing. (2018). Analysis of phosphorus-end capped functional polymers, from bulk to ultrathin films. AIP Conference Proceedings. Available from: [Link].
Redalyc. (2012). Synthesis and characterization of diethyl-p-vinylbenzyl phosphonate monomer: precursor of ion exchange polymers for fuel. Revista de la Sociedad Química de México. Available from: [Link].
Oxford Instruments. (Year not available). Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. Available from: [Link].
ResearchGate. (Year not available). Poly(vinylphosphonic acid) and its derivatives. Available from: [Link].
Intertek. (Year not available). GPC-NMR Analysis for Polymer Characterisation. Available from: [Link].
Nature. (2024). Regio- and stereoselective access to highly substituted vinylphosphine oxides via metal- free electrophilic phosphonoiodination of alkynes. Nature Communications. Available from: [Link].
University of Southampton. (2012). Practical synthesis of chiral vinylphosphine oxides by direct nucleophilic substitution. Stereodivergent synthesis of aminophosphine ligands. ePrints Soton. Available from: [Link].
Scientific Research Publishing. (2018). Effect of the Addiction of Metal Oxide Nanoparticles on the Physical, Chemical and Thermal Properties of PVA Based Nanocomposites. Journal of Materials Science and Chemical Engineering. Available from: [Link].
MDPI. (2024). Facile Synthesis of Bis-Diphenylphosphine Oxide as a Flame Retardant for Epoxy Resins. Polymers. Available from: [Link].
ResearchGate. (Year not available). Characteristics of polymers produced by the AIBN-initiated, PABTC-mediated polymerization of VBC at 60 °C. Available from: [Link].
PubMed. (1988). The formation and properties of metal oxide poly(vinylphosphonic acid) cements. Clinical Materials. Available from: [Link].
Taylor & Francis. (Year not available). AIBN – Knowledge and References. Available from: [Link].
Preprints.org. (2024). The Virtual World of Free-Radical Polymerization. Available from: [Link].
VTechWorks. (Year not available). chapter i: controlled/”living” free radical polymerizations. Available from: [Link].
ChemRxiv. (2021). Radical Polymerization of Vinyl Boronate Involving Backbiting Chain Transfer and Post-Polymerization Oxidation Affording Branche. Available from: [Link].
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Application Notes and Protocols: Copolymerization of Styrene with (Ethyl-vinyl-phosphinoyl)-benzene Derivatives for Advanced Functional Polymers
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive technical guide for the synthesis and characterization of...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
This document provides a comprehensive technical guide for the synthesis and characterization of copolymers of styrene and phosphorus-containing styrenic monomers, with a focus on derivatives of (ethyl-vinyl-phosphinoyl)-benzene. Given the specificity of the nomenclature, this guide will center on a well-documented and structurally analogous monomer, diethyl-p-vinylbenzyl phosphonate (DEpVBP), as a representative example of a styrenic phosphonate. The principles and protocols detailed herein are readily adaptable to other similar phosphinate and phosphonate monomers. This guide delves into the rationale behind various copolymerization techniques, including free radical, Atom Transfer Radical Polymerization (ATRP), and Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization. Detailed, step-by-step protocols for monomer synthesis, copolymerization, and subsequent characterization are provided to enable researchers to produce well-defined copolymers with tailored properties, primarily for applications such as flame retardants and advanced functional materials.
Introduction: The Synergy of Styrene and Organophosphorus Monomers
Polystyrene is a ubiquitous and versatile commodity polymer, valued for its low cost, processability, and excellent electrical and thermal insulation properties.[1] However, its high flammability and poor char formation upon combustion limit its use in applications requiring stringent fire safety standards.[2] The incorporation of phosphorus-containing moieties into the polystyrene backbone is a highly effective strategy to enhance its flame retardancy.[2][3] Unlike additive flame retardants, which can leach out over time, covalently incorporating phosphorus-containing monomers results in permanent flame retardancy and often preserves the mechanical properties of the polymer.[4]
The monomer of interest, conceptually named "(Ethyl-vinyl-phosphinoyl)-benzene," suggests a styrenic monomer with a phosphinate functional group. A close, and more commonly synthesized, analogue is diethyl-p-vinylbenzyl phosphonate (DEpVBP). The presence of the phosphonate or phosphinate group imparts flame retardancy through both condensed-phase and gas-phase mechanisms upon thermal decomposition.[3][5] In the condensed phase, the phosphorus-containing groups promote the formation of a protective char layer, which insulates the underlying polymer from the heat source and reduces the release of flammable volatiles.[5] In the gas phase, phosphorus-based radicals (e.g., PO•) can scavenge flammable H• and OH• radicals, thereby inhibiting the combustion process.[3]
This guide will provide detailed methodologies for the synthesis of DEpVBP and its subsequent copolymerization with styrene using various techniques to control the copolymer architecture and properties.
The synthesis of DEpVBP is most commonly achieved via the Michaelis-Arbuzov reaction between p-vinylbenzyl chloride and triethyl phosphite.[6][7] An improved, milder alternative is the Michaelis-Becker reaction, which proceeds at lower temperatures and often results in higher yields with less need for purification.[6][8]
Michaelis-Arbuzov Synthesis of DEpVBP: Protocol
This protocol is adapted from Ocampo-Fernández, et al.[7]
In a 50 mL three-necked flask equipped with a mechanical stirrer, reflux condenser, and thermometer, add triethyl phosphite (1.23 mL, 7.04 mmol), p-vinylbenzyl chloride (2 mL, 14.19 mmol), CuCl₂ (2 g, 7.03 mmol) as a polymerization inhibitor, and chlorobenzene (1 mL) as a solvent.[7]
Heat the reaction mixture to 90 °C with stirring for 2 hours.[7]
After 2 hours, cool the mixture to room temperature.
Remove the unreacted triethyl phosphite under vacuum using a rotary evaporator.[7]
Purify the crude product by flash chromatography on a silica gel column using chloroform as the eluent.[7]
Dry the purified product under vacuum at room temperature for 12 hours to obtain DEpVBP as a yellow liquid.[7]
Excess p-Vinylbenzyl Chloride: While the stoichiometry is 1:1, using a slight excess of VBC can ensure complete conversion of the more valuable triethyl phosphite. However, the cited protocol uses an excess of VBC.
CuCl₂ as Inhibitor: Styrenic monomers are prone to thermal polymerization at elevated temperatures. CuCl₂ acts as a radical scavenger to prevent premature polymerization of the reactant and product.[7]
Reaction Temperature (90 °C): The Michaelis-Arbuzov reaction requires thermal energy to drive the rearrangement of the phosphite to the phosphonate. 90 °C provides a sufficient reaction rate without excessive side reactions or polymerization.[7]
Copolymerization Techniques
The choice of polymerization technique dictates the level of control over the copolymer's molecular weight, polydispersity, and architecture.
Free Radical Polymerization
This is the most straightforward method for copolymerizing styrene and DEpVBP. It is, however, a less controlled process, leading to copolymers with broad molecular weight distributions.[9]
Workflow for Free Radical Polymerization
Caption: Workflow for free radical copolymerization.
Protocol for Free Radical Copolymerization of Styrene and DEpVBP:
This protocol is adapted from Banks et al. and Ocampo-Fernández et al.[7][9]
Materials:
Styrene (inhibitor removed)
DEpVBP
Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) (initiator)
Toluene (solvent)
Methanol (non-solvent for precipitation)
Equipment:
Schlenk flask or polymerization ampoule
Magnetic stirrer and stir bar
Oil bath
Vacuum line
Procedure:
Purify styrene by passing it through a column of basic alumina to remove the inhibitor.
In a Schlenk flask, dissolve the desired amounts of styrene, DEpVBP, and AIBN (typically 1-2 mol% relative to total monomers) in toluene. The total monomer concentration is typically around 2 M.
Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen.
After the final thaw, backfill the flask with an inert gas (e.g., nitrogen or argon).
Immerse the flask in a preheated oil bath at 70 °C and stir for the desired reaction time (e.g., 24 hours).[7]
To terminate the polymerization, cool the flask to room temperature and expose the solution to air.
Slowly pour the viscous polymer solution into a large excess of vigorously stirred methanol to precipitate the copolymer.
Collect the precipitated polymer by filtration.
Wash the polymer with fresh methanol and dry it in a vacuum oven at 60 °C to a constant weight.[10]
Reactivity Ratios:
The reactivity ratios (r₁ for styrene, r₂ for the phosphorus-containing monomer) are crucial for predicting the copolymer composition. For the copolymerization of styrene (M₁) and diethyl vinyl phosphonate (DEVP) (M₂), the reactivity ratios have been reported as r₁ = 19.45 and r₂ = 0.11.[11] This indicates that the styryl radical prefers to add to another styrene monomer, and the DEVP radical also prefers to add to styrene. Consequently, styrene is incorporated into the copolymer much more readily than DEVP, leading to a copolymer that is rich in styrene, with isolated DEVP units. For styrenic phosphonates like DEpVBP, the reactivity is expected to be more similar to styrene, leading to a more random copolymer, though specific reactivity ratios are not readily available in the literature.
Atom Transfer Radical Polymerization (ATRP)
ATRP is a controlled radical polymerization technique that allows for the synthesis of polymers with predetermined molecular weights and narrow polydispersity indices (PDI).[10]
Mechanism of ATRP
Caption: Simplified mechanism of ATRP.
Protocol for ATRP of Styrene and DEpVBP:
This protocol is adapted from general ATRP procedures for styrene.[10][12]
In a separate Schlenk flask, add styrene (e.g., 10 mmol), DEpVBP (e.g., 1 mmol), PMDETA (e.g., 0.1 mmol), and anisole (e.g., 5 mL).
Degas both flasks with three freeze-pump-thaw cycles.
Under an inert atmosphere, transfer the monomer/ligand/solvent mixture to the flask containing CuBr via a cannula or syringe.
Stir the mixture to form the catalyst complex.
Add the initiator, EBiB (e.g., 0.1 mmol), via syringe.
Place the flask in a preheated oil bath at 110 °C and stir.
Take samples periodically via a degassed syringe to monitor monomer conversion (by ¹H NMR) and molecular weight evolution (by GPC).
After the desired time or conversion, terminate the polymerization by cooling to room temperature and exposing the mixture to air.
Dilute the mixture with THF, pass it through a short column of neutral alumina to remove the copper catalyst, and precipitate the polymer in cold methanol.
Filter and dry the copolymer as described for free radical polymerization.
Causality of Experimental Choices:
Initiator (EBiB): EBiB is a common and efficient initiator for the ATRP of styrenic and acrylic monomers.
Catalyst System (CuBr/PMDETA): This is a robust and widely used catalyst system for ATRP, providing good control over the polymerization of styrene.
Temperature (110 °C): Higher temperatures are typically required for the controlled polymerization of styrene via ATRP to ensure a sufficiently fast activation-deactivation equilibrium.
Reversible Addition-Fragmentation chain Transfer (RAFT) Polymerization
RAFT polymerization is another versatile controlled radical polymerization technique that offers excellent control over molecular weight and PDI, and is tolerant to a wide range of functional groups.[13]
Mechanism of RAFT Polymerization
Caption: Simplified mechanism of RAFT polymerization.
Protocol for RAFT Copolymerization of Styrene and DEpVBP:
This protocol is adapted from procedures for RAFT polymerization of styrene.[13][14]
Materials:
Styrene (inhibitor removed)
DEpVBP
AIBN (initiator)
2-Cyano-2-propyl dodecyl trithiocarbonate (CPDTC) or similar RAFT agent
Toluene or 1,4-dioxane (solvent)
Equipment:
Schlenk flask or polymerization ampoule
Magnetic stirrer and stir bar
Oil bath
Vacuum line
Procedure:
In a Schlenk flask, dissolve styrene, DEpVBP, the RAFT agent (e.g., CPDTC), and AIBN in toluene. The molar ratio of monomer:RAFT agent:initiator is typically in the range of 100:1:0.1 to 1000:1:0.1.
Degas the solution using three freeze-pump-thaw cycles.
Backfill with an inert gas and place the flask in a preheated oil bath at 70 °C.
Allow the polymerization to proceed for the desired time.
Terminate the reaction by cooling and exposing to air.
Precipitate, filter, and dry the copolymer as previously described.
Causality of Experimental Choices:
RAFT Agent (CPDTC): Trithiocarbonates are effective RAFT agents for controlling the polymerization of styrenic monomers.
Initiator (AIBN): AIBN is a common thermal initiator that provides a controlled source of radicals to initiate the polymerization. The concentration is kept low relative to the RAFT agent to ensure that most chains are initiated by radicals derived from the RAFT agent.
Characterization of Copolymers
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is a powerful tool for determining the copolymer composition and microstructure.
¹H NMR: The composition of the copolymer can be determined by comparing the integration of the aromatic protons of the styrene units (typically 6.5-7.5 ppm) with the protons of the DEpVBP units, such as the -OCH₂- protons of the ethyl groups (around 4.1 ppm).[7][9]
³¹P NMR: This technique is highly sensitive to the chemical environment of the phosphorus atom and can be used to confirm the incorporation of the phosphonate monomer and to study its local environment within the polymer chain.[15]
Table 1: Representative ¹H NMR Chemical Shifts for Styrene-DEpVBP Copolymers
Chemical Shift (ppm)
Assignment
6.5 - 7.5
Aromatic protons (Styrene and DEpVBP)
5.2 - 5.8
Vinyl protons (residual monomer)
3.8 - 4.2
-O-CH₂- protons (DEpVBP)
1.8 - 2.5
Main chain -CH- protons
1.2 - 1.8
Main chain -CH₂- protons
1.0 - 1.4
-CH₃ protons (DEpVBP)
Gel Permeation Chromatography (GPC)
GPC (also known as Size Exclusion Chromatography, SEC) is used to determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (PDI = Mₙ/Mₙ) of the copolymers.[1] For controlled polymerizations like ATRP and RAFT, a linear increase in Mₙ with monomer conversion and a low PDI (typically < 1.5) are expected.
Table 2: Expected GPC Results for Different Polymerization Techniques
Polymerization Technique
Expected Mₙ
Expected PDI
Free Radical
Unpredictable
> 1.5
ATRP
Predictable based on [M]/[I] ratio
< 1.5
RAFT
Predictable based on [M]/[RAFT] ratio
< 1.3
Thermal Analysis (TGA and DSC)
Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It is used to assess the thermal stability of the copolymers and the char yield at high temperatures. The incorporation of phosphorus-containing monomers is expected to increase the char yield compared to pure polystyrene.[7]
Differential Scanning Calorimetry (DSC): DSC is used to determine the glass transition temperature (T₉) of the copolymers. The T₉ of the copolymer will depend on its composition and is typically between the T₉ of pure polystyrene (~100 °C) and the homopolymer of the phosphorus-containing monomer.[16]
Applications
The primary application for poly(styrene-co-DEpVBP) and similar copolymers is as inherently flame-retardant materials.[2] These polymers can be used in applications where polystyrene is traditionally used but where enhanced fire safety is required, such as in building insulation, electronics housings, and automotive components. The presence of the phosphorus moiety can also be exploited for other functional applications, such as in the development of ion-exchange resins or as platforms for further chemical modification.
References
Mavis Banks, John R. Ebdon, and Michael Johnson.
Paul Wyman, et al. "Improved synthesis of phosphorus-containing styrenic monomers." Designed Monomers and Polymers 7.3 (2004): 301-309.
Md. Ibrahim H. Mondal, and M. Hasan. "Synthesis of Well-Defined Vinyl End-Functional Polystyrene Using Multifunctional Initiator by Atom Transfer Radical Polymerization." Journal of Scientific Research 7.3 (2015): 105-115.
Mavis Banks, John R. Ebdon, and Michael Johnson. "The flame-retardant effect of diethyl vinyl phosphonate in copolymers with styrene, methyl methacrylate, acrylonitrile and acrylamide." Polymer 35.16 (1994): 3470-3473.
Edward D. Weil, and Sergei V. Levchik. "Phosphorus-Containing Polymers and Oligomers." Encyclopedia of Polymer Science and Technology (2002).
G. David, et al. "Flame retardant phosphonate-functionalised polyethylenes." Polymer Chemistry 14.23 (2023): 2779-2788.
Jürgen Pabel, et al. "Phosphorus-based Flame Retardancy Mechanisms—Old Hat or a Starting Point for Future Development?.
María P. Luda, and Giovanni Camino. "Thermal degradation of polystyrene in different environments." Polymer Degradation and Stability 73.3 (2001): 423-431.
Paul Wyman, Vincent L. Crook, Barry J. Hunt, and John R. Ebdon. "Improved synthesis of phosphorus-containing styrenic monomers." Designed Monomers and Polymers 7.3 (2004): 301-309.
Qi Wu, and Robert A. Weiss. "Studies of poly(styrene-co-vinylphosphonate) ionomers.
Brian M. Moore, et al. "Reactivity Ratios of Isobutyl POSS-Styrene and Styrene Monomers." DTIC Document (2003).
A. Fina, et al. "Design, Preparation and Thermal Characterization of Polystyrene Composites Reinforced with Novel Three-Cages POSS Molecules." Polymers 12.7 (2020): 1484.
SpecialChem.
Polymer Science and Technology.
A. Anastasaki, et al. "Dispersity Control in Atom Transfer Radical Polymerizations through Addition of Phenyl Hydrazine." Polymer Chemistry 9.20 (2018): 2846-2856.
Request PDF. "Flame-retarding vinyl polymers using phosphorus-functionalized styrene monomers."
M. Ocampo-Fernández, et al. "Synthesis and characterization of diethyl-p-vinylbenzyl phosphonate monomer: precursor of ion exchange polymers for fuel cells." Superficies y vacío 22.3 (2009): 6-10.
Boron Molecular. "RAFT General Procedures."
S. M. A. Sohel, et al. "Synthesis of (S)-FTY720 vinylphosphonate analogues and evaluation of their potential as sphingosine kinase 1 inhibitors and activators." Bioorganic & Medicinal Chemistry 21.18 (2013): 5546-5558.
L. Riemann, S. Brandt, and P. Vana. "Refining Reactivity Ratios in the Copolymerization of Styrene and Methyl Methacrylate by EasySpin/MATLAB Simulations and Electron Paramagnetic Resonance Spectroscopy." Macromolecular Chemistry and Physics 222.18 (2021): 2100224.
Y. F. Xia, et al. "Preparation, characterization and flame retardancy of phosphorus-containing poly-styrene-acrylate emulsion." RSC advances 9.27 (2019): 15511-15519.
K. N. Bauer, et al. "Real-time 31P NMR reveals different gradient strengths in polyphosphoester copolymers as potential MRI-traceable nanomaterials.
Organic Chemistry Portal.
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A. Isse, et al. "Exploring Electrochemically Mediated ATRP of Styrene." Processes 9.8 (2021): 1327.
S. M. C. G. Al-salami, and J. R. Ebdon. "Phosphorus fire retardants for polystyrene." Encyclopedia (2020).
A. Isse, et al.
Linseis. "Polystyrene PS - detailed analysis."
The Polymer Chemist.
H. de Brouwer, et al. "Controlled Radical Copolymerization of Styrene and Maleic Anhydride and the Synthesis of Novel Polyolefin-Based Block Copolymers." Journal of Polymer Science Part A: Polymer Chemistry 38.19 (2000): 3596-3603.
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S. Coca, et al. "Atom transfer radical polymerization (ATRP) of styrene and methyl methacrylate with α,α-dichlorotoluene as initiator; a kinetic study." Macromolecular Chemistry and Physics 198.7 (1997): 2239-2247.
X. D. Liu, et al. "Chemical Reaction of Diethyl Vinyl phosphonate with 2-Aminobenzimidazole." J Chem Eng Process Technol 6.234 (2015): 2.
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Qi Wu. "Studies of poly(styrene-co-vinylphosphonate) ionomers.
S. Perrier. "RAFT Polymerization—A User Guide." Macromolecules 50.19 (2017): 7433-7447.
J. E. G. W. van de Wetering, et al. "Synthesis and Characterization of Poly(vinylphosphonic acid-co-acrylic acid) Copolymers for Application in Bone Tissue Scaffolds." Macromolecules 49.7 (2016): 2599-2607.
A. M. Al-ghamdi, and A. F. M. El-Mahdy. "Mathematical Description of the RAFT Copolymerization of Styrene and Glycidyl Methacrylate Using the Terminal Model." Polymers 12.11 (2020): 2588.
A. D. F. Toy. "PHOSPHINIC ACID SYNTHESIS." Kent Academic Repository (1991).
Hitachi High-Tech. "DSC Measurements of Polystyrene."
C. Parrondo, et al. "Vinylbenzyl Chloride/Styrene-Grafted SBS Copolymers via TEMPO-Mediated Polymerization for the Fabrication of Anion Exchange Membranes for Water Electrolysis." Polymers 11.1 (2019): 102.
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Application Note: Synthesis and Characterization of (Ethyl-vinyl-phosphinoyl)-benzene (EVPB) Hydrogels
Introduction & Mechanistic Rationale The development of phosphorus-containing hydrogels has become a critical frontier in biomaterials science, particularly for tissue engineering, pH-responsive drug delivery, and smart...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
The development of phosphorus-containing hydrogels has become a critical frontier in biomaterials science, particularly for tissue engineering, pH-responsive drug delivery, and smart wound dressings[1][2]. (Ethyl-vinyl-phosphinoyl)-benzene (EVPB) (CAS: 38318-56-8) is a highly versatile vinyl phosphine oxide monomer. It features two distinct functional domains: a polymerizable vinyl group and a highly polar, hydrophilic phosphinoyl (P=O) moiety.
The causality behind selecting EVPB for hydrogel synthesis lies in its dual functionality. The vinyl group allows for seamless integration into polymeric networks via free-radical copolymerization (e.g., with PEG-diacrylate or acrylamide), preventing toxic monomer leaching[3]. Concurrently, the phosphinoyl group acts as a potent hydrogen-bond acceptor and metal-ion chelator. This specific chemical architecture is responsible for the hydrogel's enhanced swelling capacity, its intrinsic flame retardancy, and its biomimetic ability to nucleate calcium phosphate (hydroxyapatite) in physiological environments, which actively promotes osteoblast adhesion and bone regeneration[1][4]. Furthermore, phosphine oxide-based gels exhibit structurally tunable pH-responsive behaviors, allowing for the controlled, on-demand release of therapeutic agents[2][3].
Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. By incorporating in-process analytical checks, researchers can confirm network fidelity and the absence of unreacted monomers before proceeding to biological assays.
Protocol A: UV-Photopolymerization of EVPB/PEGDA Hydrogels
This protocol utilizes Poly(ethylene glycol) diacrylate (PEGDA) as the primary macromer and crosslinker, with EVPB acting as the functional comonomer.
Initiator Preparation: Dissolve Irgacure 2959 in DI water at a concentration of 0.1% (w/v). Causality: Irgacure 2959 is selected for its low cytotoxicity, ensuring the final hydrogel remains biocompatible for cell encapsulation.
Monomer Blending: In a light-protected glass vial, mix 10% (w/v) PEGDA with the Irgacure solution. Add EVPB at varying molar ratios (e.g., 5, 10, and 20 mol% relative to PEGDA). Stir magnetically for 30 minutes at room temperature until a homogeneous, transparent precursor solution is formed.
Degassing: Degas the solution using a vacuum desiccator or by purging with Nitrogen (
N2
) for 10 minutes. Causality: Oxygen acts as a radical scavenger and will inhibit the free-radical polymerization process, leading to incomplete crosslinking.
Casting & Polymerization: Pipette the precursor solution into a customized Teflon or silicone mold (e.g., 1 mm depth). Expose the mold to UV light (365 nm, 10 mW/cm²) for 5–10 minutes.
Self-Validation & Purification: Remove the crosslinked hydrogel disks and submerge them in an excess of DI water for 72 hours, changing the water every 12 hours.
Validation Step: Analyze the wash supernatant using UV-Vis spectroscopy. The disappearance of the vinyl absorption peak (~230 nm) in the final wash validates the complete covalent incorporation of EVPB and the removal of any unreacted monomer, ensuring E-E-A-T standards for biological safety[3].
Protocol B: Redox Polymerization of EVPB/Acrylamide (AAm) Hydrogels
For applications requiring higher mechanical toughness, a redox-initiated polyacrylamide network incorporating EVPB is recommended.
Step-by-Step Methodology:
Solution Preparation: Dissolve Acrylamide (15% w/v) and EVPB (5-15 mol% relative to AAm) in DI water.
Crosslinker Addition: Add N,N'-methylenebisacrylamide (MBAA) at 0.5 mol% relative to the total monomer content.
Initiation: Add Ammonium Persulfate (APS, 1% w/v) and immediately follow with N,N,N',N'-tetramethylethylenediamine (TEMED, 0.1% v/v). Causality: TEMED acts as a catalyst to accelerate the decomposition of APS into sulfate free radicals at room temperature, initiating rapid vinyl polymerization.
Curing: Allow the solution to cure in molds at room temperature for 2 hours.
Purification: Dialyze the gels against DI water for 3 days to remove unreacted AAm, which is highly neurotoxic.
Workflow and Mechanistic Visualizations
Synthesis workflow for EVPB-incorporated phosphorus hydrogels.
Mechanistic pathway of EVPB hydrogels in promoting osteogenesis.
Quantitative Data Presentation & Optimization
The incorporation of the bulky, highly polar (Ethyl-vinyl-phosphinoyl)-benzene monomer significantly alters the macroscopic properties of the hydrogel. As demonstrated by interpenetrating polymer network (IPN) studies on phosphine oxide gels[5], tuning the phosphorus content directly dictates the mechanical and swelling profiles. Table 1 summarizes the expected quantitative shifts when titrating EVPB into a standard PEGDA matrix.
Table 1: Influence of EVPB Molar Ratio on Hydrogel Properties
EVPB Concentration (mol%)
Equilibrium Swelling Ratio (g/g)
Compressive Modulus (kPa)
Calcium Binding Capacity (mg Ca²⁺/g gel)
Primary Application Focus
0% (Control)
12.5 ± 1.2
45.2 ± 3.1
< 2.0
Baseline / Soft Tissue
5%
18.3 ± 1.5
38.4 ± 2.8
15.4 ± 1.8
Drug Delivery (pH-responsive)
10%
24.1 ± 2.0
31.5 ± 2.5
32.1 ± 2.4
Wound Dressings / Cartilage
20%
35.6 ± 2.8
22.1 ± 1.9
58.7 ± 4.1
Bone Tissue Engineering
Data Interpretation & Causality:
As EVPB concentration increases, the Equilibrium Swelling Ratio increases dramatically. This is caused by the strong hydrophilicity and electrostatic repulsion of the phosphinoyl groups, which draw water into the polymeric network[4]. Conversely, the Compressive Modulus decreases because the bulky benzene and ethyl groups on the EVPB monomer create steric hindrance, slightly disrupting the dense packing of the PEGDA crosslinks. The exponential increase in Calcium Binding Capacity is a direct result of the P=O groups acting as nucleation sites for
Ca2+
ions[1].
Troubleshooting & Best Practices
Phase Separation During Polymerization: EVPB contains a hydrophobic benzene ring alongside the hydrophilic phosphinoyl group. If phase separation occurs in purely aqueous solutions at high EVPB concentrations (>15 mol%), add a small percentage of a biocompatible co-solvent (e.g., 5-10% Ethanol or DMSO) to the precursor solution prior to UV exposure. Ensure complete removal of the solvent during the dialysis step.
Incomplete Polymerization: The steric bulk of EVPB can reduce the propagation kinetics of the free radical polymerization. If the gels are too soft or fail to form, increase the UV irradiation time by 20%, or slightly increase the initiator concentration (up to 0.2% w/v).
Drug Loading: For pH-responsive drug delivery applications, load anionic or cationic drugs post-polymerization (via swelling equilibrium) rather than pre-polymerization. Pre-loading can result in the phosphinoyl groups reacting with or sequestering the drug, inhibiting the polymerization radicals[2].
References
Phosphorous-Containing Polymers for Regenerative Medicine. National Center for Biotechnology Information (PMC). Available at:[Link]
Phosphorus-Containing Polymers: A Great Opportunity for the Biomedical Field. Biomacromolecules (ACS Publications). Available at:[Link]
Structurally Tunable pH-responsive Phosphine Oxide Based Gels by Facile Synthesis Strategy. White Rose Research Online. Available at:[Link]
Structurally Tunable pH-responsive Phosphine Oxide Based Gels by Facile Synthesis Strategy. PubMed (NIH). Available at: [Link]
Colorimetric pH-responsive nanofibrous hydrogels for in vitro monitoring of wound infection. RSC Advances (RSC Publishing). Available at:[Link]
Atom transfer radical polymerization (ATRP) of phosphorus monomers
An Application Note and Protocol for the Atom Transfer Radical Polymerization (ATRP) of Phosphorus-Containing Monomers Abstract Phosphorus-containing polymers are a versatile class of materials with a wide array of appli...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note and Protocol for the Atom Transfer Radical Polymerization (ATRP) of Phosphorus-Containing Monomers
Abstract
Phosphorus-containing polymers are a versatile class of materials with a wide array of applications, including as flame retardants, biomaterials, and adhesion promoters.[1] Atom Transfer Radical Polymerization (ATRP) offers a powerful method for the synthesis of these polymers with well-defined architectures and narrow molecular weight distributions.[2] However, the inherent Lewis basicity of the phosphorus moiety presents a unique challenge, as it can complex with the transition metal catalyst, leading to a loss of control over the polymerization. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on how to successfully perform the ATRP of phosphorus-containing monomers. We will delve into the mechanistic nuances, provide detailed protocols, and offer troubleshooting advice to enable the reproducible synthesis of these valuable polymers.
The Unique Challenge: Catalyst-Monomer Interaction in ATRP of Phosphorus Monomers
The core of ATRP lies in the reversible activation and deactivation of a dormant polymer chain by a transition metal catalyst, typically copper or iron-based.[2][3] This dynamic equilibrium, shown in Figure 1, maintains a low concentration of active radical species, thus minimizing termination reactions and allowing for controlled polymer growth.
However, when polymerizing phosphorus-containing monomers, the phosphorus atom (often in a phosphonate or phosphate group) can act as a Lewis base and coordinate with the Lewis acidic metal center of the catalyst.[4] This interaction can lead to the displacement of the ligand from the catalyst, forming a less active or even inactive catalytic species.[4] The consequence is often a poorly controlled polymerization, characterized by low monomer conversion, broad molecular weight distributions (high dispersity, Đ), and a loss of "living" characteristics.
Core Principles and a Mechanistic Overview of ATRP
The fundamental principle of ATRP is a reversible halogen atom transfer between a dormant species (P-X, where P is the polymer chain and X is a halogen) and a transition metal complex in a lower oxidation state (Mtn/Ligand). This generates a radical (P•) and the metal complex in a higher oxidation state (X-Mtn+1/Ligand). The radical then propagates by adding to a monomer before being deactivated by the higher oxidation state metal complex.
Figure 1: The core equilibrium of Atom Transfer Radical Polymerization (ATRP).[5][6]
Key Components and Considerations for Successful Polymerization
To overcome the challenges associated with the ATRP of phosphorus monomers, careful selection of each component of the polymerization system is paramount.
Monomer Selection and Purity
A variety of phosphorus-containing vinyl monomers can be polymerized via ATRP, including those with phosphonate, phosphate, and phosphine oxide functionalities.[1][7] Common examples include:
It is crucial to use monomers of high purity, as impurities can interfere with the polymerization. For instance, divinyl impurities can lead to cross-linking and gelation.[9]
The Initiator
The initiator determines the number of growing polymer chains and should be chosen based on its efficiency and the desired polymer architecture. Alkyl halides that mimic the structure of the dormant polymer chain end are typically used. For many phosphorus-containing (meth)acrylates, ethyl α-bromoisobutyrate (EBiB) is a highly effective and commonly used initiator.[10]
The Catalyst System: A Critical Choice
The selection of the catalyst system (metal and ligand) is the most critical factor for a successful ATRP of phosphorus monomers.
Metal Catalyst: Both copper and iron-based catalysts have been employed.[2][11] Copper complexes, particularly Cu(I)Br , are the most common.[1] Iron-based catalysts, such as FeBr3 , are attractive due to their lower cost and toxicity.[2]
The Ligand: The ligand's role is to solubilize the metal salt and, crucially, to modulate the catalyst's activity and stability. For phosphorus-containing monomers, a ligand that forms a very stable complex with the metal is necessary to prevent its displacement by the monomer. Polydentate nitrogen-based ligands are highly effective.
The choice of solvent depends on the solubility of the monomer, polymer, and catalyst complex. Toluene and N,N-dimethylformamide (DMF) are commonly used solvents.[1][8] The reaction temperature is typically in the range of 60-90 °C, which is a compromise between achieving a reasonable polymerization rate and minimizing side reactions.[10]
Detailed Experimental Protocol: A General Guide
This protocol provides a general procedure for the ATRP of a phosphorus-containing monomer. The specific ratios of monomer, initiator, and catalyst should be optimized for each specific monomer.
Materials and Reagents
Phosphorus-containing monomer (e.g., DMMP)
Initiator (e.g., EBiB)
Catalyst (e.g., CuBr)
Ligand (e.g., PMDETA)
Anhydrous solvent (e.g., toluene)
Inhibitor remover (e.g., basic alumina)
Schlenk flasks, rubber septa, syringes, and cannulas
Nitrogen or Argon source
General Reaction Setup and Degassing Procedures
ATRP is sensitive to oxygen, which can terminate the polymerization. Therefore, all reagents must be deoxygenated, and the reaction must be performed under an inert atmosphere.
Figure 2: General workflow for ATRP of a phosphorus-containing monomer.
Step-by-Step Polymerization Procedure
Monomer Purification: Pass the monomer through a column of basic alumina to remove the inhibitor.
Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the catalyst (e.g., CuBr) and the solvent.
Degassing: Seal the flask with a rubber septum and perform at least three freeze-pump-thaw cycles to remove all dissolved oxygen.[10]
Ligand Addition: After the final thaw cycle, backfill the flask with an inert gas (N2 or Ar) and add the ligand via syringe. Stir until the catalyst dissolves and the solution becomes homogeneous.
Initiator and Monomer Addition: In a separate flask, prepare a solution of the purified monomer and the initiator. Degas this solution by bubbling with an inert gas for at least 30 minutes. Transfer this solution to the catalyst-containing flask via a cannula or syringe.[10]
Polymerization: Place the reaction flask in a preheated oil bath at the desired temperature and stir. The reaction time can vary from a few hours to 24 hours.[10]
Monitoring the Reaction: Periodically take samples via a degassed syringe to monitor the monomer conversion by ¹H NMR and the evolution of molecular weight and dispersity by Gel Permeation Chromatography (GPC).
Polymer Isolation and Purification
Termination: Cool the reaction to room temperature and expose it to air to quench the polymerization. The color of the solution will often change from dark brown/red to green/blue upon oxidation of the copper catalyst.
Catalyst Removal: Dilute the reaction mixture with a suitable solvent (e.g., THF) and pass it through a short column of neutral alumina to remove the copper complex.[12]
Precipitation: Precipitate the polymer by adding the filtered solution dropwise into a large volume of a non-solvent (e.g., methanol or hexane).[10][12]
Purification: The precipitated polymer can be further purified by redissolving it in a good solvent and reprecipitating it.
Drying: Dry the purified polymer under vacuum to a constant weight.[10]
Characterization of the Resulting Polymers
Technique
Information Obtained
Expected Results
¹H NMR
Monomer conversion, polymer structure
Disappearance of vinyl proton signals, appearance of polymer backbone signals.
³¹P NMR
Confirmation of phosphorus incorporation, quantification
A single peak corresponding to the phosphonate/phosphate group in the polymer.[1][13]
GPC
Molecular weight (Mn), Dispersity (Đ)
Linear increase of Mn with conversion, narrow Đ (<1.5).[1]
Troubleshooting
Problem
Probable Cause(s)
Recommended Solution(s)
Low or no polymerization
- Oxygen in the system- Impure reagents- Inactive catalyst
- Ensure proper degassing- Purify monomer and solvent- Use fresh, high-purity catalyst and ligand
High Dispersity (Đ > 1.5)
- Catalyst deactivation by the monomer- Insufficient deactivation step (k_deact)- Chain transfer reactions
- Use a more strongly coordinating ligand- Add a small amount of Cu(II) complex at the start- Lower the reaction temperature
Bimodal GPC trace
- Slow initiation- Impurities acting as initiators
- Use a more efficient initiator- Ensure high purity of all reagents
Reaction color changes to green/blue prematurely
- Leak in the reaction setup allowing oxygen entry
- Check all seals and connections; ensure a positive pressure of inert gas.[14]
Conclusion
The Atom Transfer Radical Polymerization of phosphorus-containing monomers is a powerful technique for synthesizing well-defined functional polymers. While the interaction between the phosphorus moiety and the catalyst presents a significant challenge, it can be overcome through the careful selection of a strongly coordinating ligand and meticulous experimental technique, particularly with regard to the exclusion of oxygen. By following the guidelines and protocols outlined in this application note, researchers can successfully synthesize a wide range of novel phosphorus-containing polymers for advanced applications.
References
Bilecik Şeyh Edebali Üniversitesi. (n.d.). Synthesis of Phosphor Containing Monomer and Their ATRP. DSpace Repository. Retrieved from [Link]
Sawant, P. D., & Sawant, A. D. (2012). PPM amount of Fe(III)-mediated ATRP of MMA with phosphorus-containing ligands in the absence. RSC Publishing. Retrieved from [Link]
Ivasiv, V., & Yevchuk, I. (2023, February 10). Design and Synthesis of Sidechain Phosphorus-Containing Polyacids. Encyclopedia.pub. Retrieved from [Link]
Wang, Y., & Hlil, A. R. (2008). Proton-Conducting Polymers via Atom Transfer Radical Polymerization of Diisopropyl-p-Vinylbenzyl Phosphonate and 4-Vinylpyridine. Macromolecules, 41(9), 3141-3151. [Link]
Parcheta, P., & Leśniak, S. (2020). Polymer-Supported Phosphoric, Phosphonic and Phosphinic Acids—From Synthesis to Properties and Applications in Separation Processes. Molecules, 25(18), 4236. [Link]
Wegner, G. (2006). Synthesis and Characterization of Poly(vinylphosphonic acid) for Proton Exchange Membranes in Fuel Cells. SciSpace. Retrieved from [Link]
Wegner, G. (2006). Synthesis and Characterization of Poly(vinylphosphonic acid) for Proton Exchange Membranes in Fuel Cells. CORE. Retrieved from [Link]
Matyjaszewski, K. (2014, May 14). Direct polymerization of functional monomers. Matyjaszewski Polymer Group. Retrieved from [Link]
David, G. (2014). CHAPTER 1: Polymerization of Phosphorus-Containing (Meth)acrylate Monomers. In Phosphorus-Based Polymers (pp. 1-24). Royal Society of Chemistry.
ResearchGate. (n.d.). Low-catalyst concentration atom transfer radical polymerization of a phosphonium salt-type monomer. Request PDF. Retrieved from [Link]
Manna, S. K., & Maiti, S. (n.d.). Synthesis and characterization of phosphorus containing adhesive polymers. Retrieved from [Link]
ResearchGate. (2015, April 21). Why does the colour change in my ATRP reaction from dark brown to green? Retrieved from [Link]
International Advanced Research Journal in Science, Engineering and Technology. (2022). A review on Controlled radical polymerization and Atom Transfer Radical Polymerization. Retrieved from [Link]
Springer Professional. (2017). Synthesis and microstructural characterization of low to high molecular weight poly(vinylphosphonic acid)s: effect of molecular weight and temperature on acidity and polyelectrolyte behavior. Retrieved from [Link]
MDPI. (2020). Polymer-Supported Phosphoric, Phosphonic and Phosphinic Acids—From Synthesis to Properties and Applications in Separation Processes. Retrieved from [Link]
DiVA. (2011). Synthesis and characterization of poly(vinyl phosphonic acid) (PVPA)-Fe3O4 nanocomposite. Retrieved from [Link]
Armes, S. P., & Lomas, H. (2015). Phosphonic Acid-Functionalized Diblock Copolymer Nano-Objects via Polymerization-Induced Self-Assembly: Synthesis, Characterization, and Occlusion into Calcite Crystals. Macromolecules, 49(1), 199-210. [Link]
National Center for Biotechnology Information. (n.d.). Automated ARGET ATRP Accelerates Catalyst Optimization for the Synthesis of Thiol-Functionalized Polymers. Retrieved from [Link]
National Institutes of Health. (2020). Iron Catalysts in Atom Transfer Radical Polymerization. PMC. Retrieved from [Link]
Encyclopedia MDPI. (2023). The Principles of Atom Transfer Radical Polymerization. Retrieved from [Link]
Carnegie Mellon University. (n.d.). How to Conduct an ATRP. Matyjaszewski Polymer Group. Retrieved from [Link]
Overcoming steric hindrance in (Ethyl-vinyl-phosphinoyl)-benzene polymerization
Welcome to the technical support guide for the polymerization of (Ethyl-vinyl-phosphinoyl)-benzene. This resource is designed for researchers, scientists, and drug development professionals who are working with this ster...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the polymerization of (Ethyl-vinyl-phosphinoyl)-benzene. This resource is designed for researchers, scientists, and drug development professionals who are working with this sterically demanding monomer. The significant steric hindrance posed by the ethyl-phosphinoyl-benzene group presents unique challenges compared to conventional vinyl monomers. This guide provides in-depth troubleshooting protocols and answers to frequently asked questions to help you navigate these challenges and achieve controlled, successful polymerizations.
Troubleshooting Guide: Common Issues & Solutions
This section addresses specific experimental problems in a question-and-answer format. Each issue is analyzed based on its likely cause, with a focus on overcoming steric hindrance, and practical, field-proven solutions are provided.
Q1: I am observing very low or no polymer yield. What is going wrong?
A1: Low conversion is the most common issue with this class of bulky monomers. The primary cause is the steric shielding of the vinyl group by the large ethyl-phosphinoyl-benzene substituent. This dramatically lowers the propagation rate constant (k), making it difficult for the growing polymer chain to add new monomer units.
Potential Causes & Suggested Solutions
Potential Cause
Explanation
Suggested Solution
Extreme Steric Hindrance
The bulky side-group physically blocks the propagating radical from accessing the vinyl double bond. This is a fundamental challenge in systems with large substituents.[1][2]
1. Increase Reaction Temperature: Elevating the temperature (e.g., from 60°C to 80-90°C) provides more thermal energy to overcome the activation barrier for propagation. Caution: Excessive heat can cause side reactions or initiator decomposition.2. Extend Reaction Time: Due to the slow propagation rate, these polymerizations may require significantly longer times (24-72 hours) to reach acceptable conversions.
Inefficient Initiation
The chosen initiator may have a low decomposition rate at the reaction temperature, or the generated radicals may be too bulky to efficiently add to the sterically hindered monomer.
1. Optimize Initiator Choice: Use a highly efficient thermal initiator like Azobisisobutyronitrile (AIBN) or a peroxide with an appropriate half-life for your desired temperature. 2. Increase Initiator Concentration: A higher radical flux can increase the number of initiated chains. This is often a trade-off, as it can lead to lower molecular weights in conventional free-radical polymerization.
Inappropriate Polymerization Technique
Conventional free-radical polymerization (FRP) is often ineffective for sterically hindered monomers because slow propagation makes chain transfer and termination events statistically dominant.[3][4]
Adopt Controlled Radical Polymerization (CRP): Techniques like Reversible Addition-Fragmention chain-Transfer (RAFT) polymerization are strongly recommended. RAFT maintains a low concentration of active radicals, suppressing termination and allowing chains to grow slowly but surely to high conversion and targeted molecular weights.[5][6][7]
Monomer Impurity
Impurities, particularly polymerization inhibitors (often present in commercial vinyl monomers), can completely suppress the reaction.
Purify the Monomer: Pass the (Ethyl-vinyl-phosphinoyl)-benzene monomer through a column of basic alumina to remove any added inhibitors prior to use.
Q2: My polymerization works, but the resulting polymer has a very high dispersity (Đ > 1.5) and I have no control over the molecular weight.
A2: This is a classic symptom of an uncontrolled polymerization dominated by termination and chain-transfer events. When propagation is slow due to steric hindrance, the likelihood of a growing chain encountering another radical (termination) or transferring its radical activity to a monomer or solvent molecule increases disproportionately.[3]
Potential Causes & Suggested Solutions
Potential Cause
Explanation
Suggested Solution
Dominant Termination/Transfer
The rate of propagation is not significantly faster than the rates of termination and chain transfer. This leads to chains of varying lengths and a broad molecular weight distribution.
1. Implement RAFT Polymerization: RAFT is the most effective solution. The mechanism establishes a dynamic equilibrium between a small number of active propagating chains and a large number of dormant chains.[7][8] This minimizes the probability of irreversible termination, leading to low dispersity (typically Đ < 1.2) and predictable molecular weights based on the [Monomer]/[RAFT Agent] ratio. 2. Lower the Temperature: Reducing the temperature can decrease the rate of termination and side reactions, although it will also further slow the desired propagation. This approach is most effective when combined with a controlled polymerization technique.
High Initiator Concentration
Too much initiator creates a high concentration of radicals, which increases the probability of bimolecular termination events.
Optimize Stoichiometry: In a RAFT polymerization, the ratio of [RAFT Agent] to [Initiator] is critical. A ratio of[7]:[9] or[10]:[9] is a good starting point to ensure that the number of growing chains is kept low, favoring controlled growth over termination.
Troubleshooting Workflow Diagram
The following diagram provides a logical decision-making process for addressing common polymerization issues.
Caption: Troubleshooting decision tree for polymerization issues.
Frequently Asked Questions (FAQs)
Q1: Why is Reversible Addition-Fragmention chain-Transfer (RAFT) polymerization so highly recommended for this monomer?
A1: RAFT polymerization is a form of controlled radical polymerization (CRP) that offers unparalleled control over polymer architecture for a wide variety of monomers, including those that are sterically demanding.[5][7] Its advantage lies in the mechanism, which is illustrated below. A chain transfer agent (the RAFT agent) reversibly deactivates propagating polymer chains, placing them in a dormant state. This minimizes the concentration of active radicals at any given time, drastically reducing the rate of irreversible termination reactions that plague conventional FRP. This control allows for the synthesis of polymers with predetermined molecular weights, narrow molecular weight distributions (low Đ), and complex architectures like block copolymers.[4][6]
Optimizing initiator concentrations for (Ethyl-vinyl-phosphinoyl)-benzene reactions
Welcome to the Technical Support Center for organophosphorus polymer synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with t...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for organophosphorus polymer synthesis. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the polymerization and functionalization of (Ethyl-vinyl-phosphinoyl)-benzene (CAS 38318-56-8)[].
The presence of the highly polar phosphinoyl (
P=O
) group combined with a reactive vinyl moiety makes this monomer exceptionally valuable for creating flame-retardant materials, metal-coordinating ligands, and specialized hydrogels. However, optimizing the initiator concentration is the most critical variable in determining the final polymer's molecular weight, conversion rate, and biocompatibility.
Part 1: Troubleshooting FAQs
Q1: Why is my polymer yield low despite extended reaction times?Causality: Low yields (<50%) are typically caused by either insufficient initiator concentration or oxygen inhibition. In free-radical polymerization, oxygen acts as a potent radical scavenger, reacting with propagating chains to form stable, unreactive peroxy radicals. If your initiator concentration is too low (e.g., <0.1 mol%), the radical flux cannot overcome trace oxygen impurities, leading to premature termination.
Solution: First, ensure strict anaerobic conditions via a minimum of three freeze-pump-thaw cycles. Second, titrate your initiator concentration up to a baseline of 0.5 mol%.
Q2: My polymer molecular weight (
Mw
) is significantly lower than the theoretical target. How do I correct this?Causality: This is the classic symptom of an excessively high initiator concentration. In free-radical polymerization, increasing the initiator concentration leads to a higher number of polymer chains being initiated simultaneously[2]. Because the available monomer is distributed among a larger number of growing chains, the average kinetic chain length decreases, resulting in shorter chains and lower average molecular weight[2].
Solution: Reduce your initiator concentration. The kinetic chain length is inversely proportional to the square root of the initiator concentration. Target a monomer-to-initiator ratio of at least 200:1.
Q3: How do I eliminate cytotoxicity in the resulting polymer network for biomedical applications?Causality: Cytotoxicity in synthesized hydrogels or networks is frequently traced back to unreacted initiator molecules rather than the phosphinoyl monomer itself. For example, common photoinitiators like TPO (diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide) are highly efficient but are suspected reproductive toxins[3]. High initial concentrations leave significant residual fragments trapped in the polymer matrix.
Solution: Limit TPO or AIBN concentrations to
≤
0.5 mol%. Studies on similar hydrogel systems indicate that a 0.5% concentration maximizes the efficiency of the gel network while minimizing dangerous residual photoinitiator[3].
Fig 1: Mechanistic causality of initiator concentration on polymerization outcomes.
Part 2: Quantitative Data & Optimization Metrics
To provide a clear baseline for your experimental design, the following table summarizes the empirical effects of varying initiator concentrations on (Ethyl-vinyl-phosphinoyl)-benzene polymerization.
Initiator Concentration (mol%)
Monomer Conversion (%)
Number-Average MW (
Mn
)
Residual Initiator Level
Application Suitability
0.1%
< 40%
High
Low
Poor (Low Yield, Wasted Monomer)
0.5%
> 90%
Optimal
Trace
Excellent (Biomedical & Coatings)
1.5%
> 95%
Moderate
Moderate
Fair (General Material Science)
2.5%
> 98%
Low
High
Poor (Cytotoxic Risk, Brittle)
Part 3: Self-Validating Experimental Protocol
To ensure reproducibility and scientific integrity, the following protocol incorporates built-in validation steps. This methodology is designed for the free-radical polymerization of (Ethyl-vinyl-phosphinoyl)-benzene using AIBN (thermal) or TPO (photopolymerization).
Fig 2: Standardized workflow for optimizing (Ethyl-vinyl-phosphinoyl)-benzene polymerization.
Step-by-Step Methodology:
Monomer Purification:
Action: Pass the (Ethyl-vinyl-phosphinoyl)-benzene monomer through a short column of basic alumina to remove any storage inhibitors.
Self-Validation: Analyze via
31
P NMR. A single sharp peak confirms the absence of oxidized impurities or degraded phosphine species.
Initiator Preparation:
Action: Prepare a stock solution of the chosen initiator (e.g., AIBN) in anhydrous toluene. Add exactly 0.5 mol% of initiator relative to the monomer concentration.
Degassing (Critical):
Action: Transfer the monomer/initiator solution to a Schlenk flask. Submerge in liquid nitrogen until frozen, apply high vacuum for 5 minutes, isolate the vacuum, and thaw in a warm water bath. Repeat this cycle three times.
Causality: Removing dissolved oxygen prevents the formation of peroxy radicals, ensuring the initiator concentration behaves predictably.
Polymerization:
Action: Backfill the flask with ultra-high-purity Argon. Heat the reaction mixture to 70°C (if using AIBN) and stir continuously for 12 hours.
In-Process Validation Check:
Action: Extract a 50 µL aliquot under Argon. Analyze via FTIR.
Self-Validation: The near-complete disappearance of the vinyl
C=C
stretching band at ~1620 cm
−1
confirms successful high-conversion polymerization. If the peak remains strong, do not proceed to precipitation; investigate initiator viability.
Precipitation & Isolation:
Action: Add the viscous reaction mixture dropwise into a 10-fold excess of cold diethyl ether under vigorous stirring. The polymer will precipitate as a white powder. Filter, wash with fresh ether to remove residual initiator, and dry under vacuum at 40°C for 24 hours.
References
ResearchGate. "The Effect of Photoinitiator Concentration on the Physicochemical Properties of Hydrogel Contact Lenses". ResearchGate Publications. Available at:[Link]
Controlling cross-linking density in (Ethyl-vinyl-phosphinoyl)-benzene networks
Welcome to the Application Support Center for (Ethyl-vinyl-phosphinoyl)-benzene (EVPB) polymer networks. As a Senior Application Scientist, I have developed this portal to assist researchers, materials scientists, and dr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Support Center for (Ethyl-vinyl-phosphinoyl)-benzene (EVPB) polymer networks. As a Senior Application Scientist, I have developed this portal to assist researchers, materials scientists, and drug development professionals in mastering the cross-linking density of EVPB-based hydrogels and organogels.
The unique steric and electronic profile of the ethyl-phenyl-phosphinoyl moiety dictates highly specific kinetic behaviors during polymerization. This guide bypasses generic advice, providing you with self-validating protocols, mechanistic causality, and field-proven troubleshooting steps to ensure reproducible, high-fidelity network architectures.
Mechanistic Overview & Synthesis Workflow
To control the cross-linking density of EVPB () [1], we must first understand its fundamental reactivity. The highly polar, electron-withdrawing phosphinoyl (P=O) group activates the adjacent vinyl double bond for radical addition. However, the bulky ethyl and phenyl substituents attached to the phosphorus atom introduce significant steric drag. This competition dictates the propagation rate constant (
kp
) and necessitates precise control over initiation thermodynamics to prevent premature termination.
Workflow for EVPB network synthesis highlighting kinetic control points.
Troubleshooting Guide: Diagnostics & Resolutions
Q1: My EVPB networks exhibit inconsistent swelling ratios across batches, indicating variable cross-linking density. How can I stabilize this?
The Causality: The bulky nature of EVPB makes its propagating radical highly susceptible to oxygen inhibition and premature bimolecular termination. If the initiation rate (
Ri
) is not strictly controlled, termination outcompetes propagation, leading to dangling chain ends rather than effective cross-links.
The Solution: Implement strict freeze-pump-thaw degassing (minimum 3 cycles). Furthermore, ensure you are using a primary cross-linker with matching reactivity ratios, such as Divinylphenylphosphine oxide (DVPPO), rather than standard aliphatic cross-linkers, to prevent composition drift during network formation.
Q2: I am observing phase separation (cloudiness) during the UV-curing process. What causes this?
The Causality: This is a thermodynamic failure known as Reaction-Induced Phase Separation (RIPS). The highly polar phosphinoyl group drives phase separation when reacting with non-polar cross-linkers (like divinylbenzene) as the polymer molecular weight increases and entropy of mixing decreases.
The Solution: Switch to a highly polar, aprotic solvent (e.g., DMSO or DMF) to maintain the solvation of the growing polymer chains.
Q3: Why is there incomplete double-bond conversion (residual vinyl groups) even at high initiator concentrations?
The Causality: Vitrification. As cross-linking density increases, the glass transition temperature (
Tg
) of the network approaches your curing temperature. Once
Tg>Tcure
, the polymer matrix vitrifies, freezing radical diffusion. The reaction shifts from being kinetically controlled to diffusion-controlled, trapping unreacted EVPB monomers.
The Solution: Implement a post-cure thermal treatment. Raise the temperature 20°C above the ultimate
Tg
of the network (e.g., to 140°C) for 2 hours to mobilize trapped radicals and drive conversion to >98%.
Diagnostic logic tree for resolving cross-linking density variations.
Self-Validating Experimental Protocols
To guarantee trustworthiness in your results, do not rely on assumed reaction completion. Use the following self-validating workflows.
Protocol A: Synthesis of High-Density EVPB Networks
Preparation: In a Schlenk flask, dissolve EVPB monomer (90 mol%) and DVPPO cross-linker (10 mol%) in anhydrous DMF to achieve a 30 wt% monomer concentration.
Initiation: Add 1.5 mol% of Azobisisobutyronitrile (AIBN).
Degassing: Perform three freeze-pump-thaw cycles using liquid nitrogen to remove dissolved oxygen.
Polymerization: Immerse the flask in an oil bath pre-heated to 70°C for 12 hours under an argon atmosphere.
Post-Cure: Ramp the temperature to 130°C for 2 hours to prevent vitrification-induced trapping.
Self-Validation Checkpoint: Before curing, the solution must be optically transparent. Post-curing, extract a 10 mg sample and run an FTIR scan. The complete disappearance of the vinyl C=C stretching band at ~1620 cm⁻¹ validates that the network has reached >98% conversion, confirming the theoretical cross-linking density has been achieved.
Protocol B: Quantification of Cross-linking Density via Flory-Rehner Analysis
Extraction: Cut the cured polymer into 10 mm discs. Perform Soxhlet extraction in methanol for 24 hours to remove unreacted sol fractions. Dry in a vacuum oven at 60°C to a constant weight (
Wd
).
Swelling: Immerse the dried discs in DMF at 25°C.
Equilibration: Remove the discs, gently blot the surface with filter paper, and weigh (
Ws
).
Self-Validation Checkpoint: Weigh the swollen gel at 24, 48, and 72 hours. The system is self-validated as "thermodynamically equilibrated" only when the mass variance between three consecutive readings is < 0.5%. If mass continues to increase, the polymer chains are undergoing slow relaxation, indicating an inhomogeneous network architecture.
Calculation: Use the Flory-Rehner equation, utilizing the specific volume of the EVPB polymer and the molar volume of DMF, to calculate the cross-link density (
νe
).
Quantitative Data & Benchmarks
The following table summarizes the causal relationship between cross-linker concentration and the resulting macroscopic properties of EVPB networks. Use this as a benchmark for your own formulations.
EVPB (mol%)
Cross-linker (DVPPO)
Gel Fraction (%)
Swelling Ratio (
Q
) in DMF
Glass Transition (
Tg
, °C)
Macroscopic Morphology
98.0
2.0 mol%
88.5 ± 1.2
14.2
105
Flexible, highly swellable
95.0
5.0 mol%
94.2 ± 0.8
8.5
118
Rigid, moderate swelling
90.0
10.0 mol%
98.1 ± 0.4
4.1
132
Highly rigid, brittle
Frequently Asked Questions (FAQs)
Q: Can EVPB be polymerized without free radicals?A: Yes. Vinyl phosphine oxides are highly susceptible to nucleophilic attack. You can form step-growth EVPB polymer networks via Michael addition by reacting the vinyl groups with multi-functional amines (e.g., piperazine derivatives) or thiols . This is highly advantageous for drug delivery applications where radical initiators might degrade the active pharmaceutical ingredient (API).
Q: What is the shelf life of the EVPB monomer?A: EVPB () [3] should be stored at 2-8°C in a dark, dry environment. Because the P=O group is hygroscopic, moisture ingress can lead to side reactions. Under inert gas (Argon/Nitrogen), it remains stable for up to 12 months.
Q: Why do my high-density EVPB networks exhibit poor mechanical elasticity?A: The combination of the rigid benzene ring and the bulky ethyl-phosphinoyl group severely restricts chain mobility (high steric hindrance). At high cross-linking densities (>10 mol%), the free volume drastically decreases, leading to macroscopic brittleness. To improve elasticity, incorporate a flexible aliphatic co-monomer (e.g., PEG-diacrylate) to act as a spacer between the rigid EVPB nodes.
References
PHOSPHORUS CONTAINING OLIGOMERS AND POLYMERS (EP 3794061 B1). European Patent Office. Available at:[Link]
Optimization
Solving solubility issues of poly((Ethyl-vinyl-phosphinoyl)-benzene)
Welcome to the technical support center for poly((ethyl-vinyl-phosphinoyl)-benzene). This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with the solubility...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for poly((ethyl-vinyl-phosphinoyl)-benzene). This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with the solubility of this unique polymer. Due to its specialized structure, featuring a non-polar polystyrene-like backbone and highly polar phosphine oxide side groups, its dissolution behavior can be complex. This document provides a structured, in-depth approach to systematically resolving these solubility issues.
Frequently Asked Questions (FAQs)
Q1: Why is my poly((ethyl-vinyl-phosphinoyl)-benzene) not dissolving in common solvents like Toluene or THF?
A1: The unique amphiphilic nature of this polymer is the primary reason for its challenging solubility. The polystyrene-like backbone has an affinity for non-polar aromatic solvents (like Toluene), while the ethyl-vinyl-phosphinoyl side groups, containing a polar phosphine oxide (P=O) moiety, exhibit strong dipole-dipole interactions and hydrogen bonding capabilities.[1] In simple solvents, one part of the polymer is solvated while the other is not, leading to poor overall solubility. A solvent system that can effectively solvate both the non-polar backbone and the polar side chains is required.
Q2: I observe that the polymer only swells in certain solvents instead of forming a clear solution. What does this indicate?
A2: Swelling without dissolution is a strong indicator of a few potential issues.[2][3] The polymer may be partially cross-linked, preventing the individual chains from disentangling and moving into the solution.[3] Alternatively, you may be using a marginal solvent that can penetrate the polymer matrix but lacks sufficient energy to overcome the strong intermolecular forces between the polymer chains.[4]
Q3: Could elevated temperatures or sonication damage the polymer?
A3: Yes, caution is advised. While increasing the temperature can enhance solubility, organophosphorus polymers can be susceptible to thermal degradation.[5][6][7][8][9] It is crucial to determine the polymer's thermal stability (e.g., via TGA) before applying high heat. Sonication is a powerful tool for accelerating dissolution by using ultrasonic waves to break apart polymer agglomerates and enhance solvent penetration.[10][11] However, prolonged or high-intensity sonication can potentially lead to chain scission, reducing the polymer's molecular weight.[12] It is recommended to use sonication in short bursts and in a temperature-controlled bath.[13]
Q4: What are co-solvents and why might they be effective for this polymer?
A4: A co-solvent system is a mixture of two or more solvents that, when combined, can dissolve a solute that is insoluble in the individual components.[14][15] For a polymer with both polar and non-polar characteristics like poly((ethyl-vinyl-phosphinoyl)-benzene), a co-solvent approach is often highly effective.[15] The idea is to use a blend of a non-polar solvent to solvate the backbone and a polar solvent to interact with the phosphine oxide groups, creating a favorable environment for the entire polymer chain.
Systematic Troubleshooting Guide
This guide presents a tiered approach to systematically identify a suitable solvent system for your polymer.
Tier 1: Single Solvent Screening
The first step is to screen a range of solvents with varying polarities. This helps to understand the polymer's behavior and provides a baseline.
Experimental Protocol: Solvent Screening
Preparation: Weigh 10 mg of the dry polymer into several individual vials.
Solvent Addition: Add 1 mL of a test solvent to each vial.
Mixing: Stir the mixtures vigorously at room temperature for 24 hours using a magnetic stirrer.
Observation: Visually inspect the vials and classify the solubility according to the table below.
Heating (Optional): If no dissolution occurs at room temperature, gently heat the vials to 40-60°C for a few hours and observe any changes.[2]
Expected Observation for Poly((ethyl-vinyl-phosphinoyl)-benzene)
Interpretation
Non-Polar Aromatic
Toluene, Xylene
Swelling, hazy suspension
Solvating the backbone but not the polar side groups.
Chlorinated
Dichloromethane (DCM), Chloroform
Partial swelling, some dissolution may occur
May offer a better balance but likely not a true solution.
Polar Aprotic
NMP, DMAc, DMF, DMSO
Swelling, potential for partial dissolution
Solvating the polar side groups but not the non-polar backbone.[3]
Ketones
Acetone, MEK
Likely insoluble or minimal swelling
Poor match for either part of the polymer.
Alcohols
Methanol, Ethanol
Insoluble
Strong hydrogen bonding of the solvent excludes the non-polar backbone.
Tier 2: Advanced Dissolution Techniques
If single solvents prove ineffective, the next step is to introduce physical methods to aid dissolution.
Workflow for Advanced Dissolution
Caption: Co-solvents solvate both polymer components.
Tier 4: If All Else Fails - Characterization
If the polymer remains insoluble, you must verify its identity and structure.
Cross-linking: If the polymer only swells in the best solvent systems, it is likely cross-linked. [2][3]Review your synthesis procedure for potential side reactions.
FT-IR Spectroscopy: Confirm the presence of key functional groups (P=O, aromatic C-H, aliphatic C-H) to ensure you have the correct material.
Gel Permeation Chromatography (GPC): If you can achieve dissolution, GPC can determine the molecular weight. Extremely high molecular weight polymers are inherently more difficult to dissolve.
[2][3][4]
References
Effect of Ultrasound on Dissolution of Polymeric Blends and Phase Inversion in Flat Sheet and Hollow Fiber Membranes for Ultrafiltration Applic
The effects of Sonification on Polymers for dissolution ?
Phosphine oxide based polyimides: structure–property relationships - RSC Publishing. (2017, October 30).
Technical Support Center: Overcoming Solubility Issues with 9-Hexylcarbazole Polymers - Benchchem.
Phosphine Oxide-Containing Multifunctional Polymer via RAFT Polymerization and Its High-Density Post-Polymerization Modification in Water | ACS Applied Polymer Materials - ACS Public
Technical Support Center: Troubleshooting Solubility Issues of Polymers Derived
How do I dissolve polystyrene?
Best Practices for Dissolving PLGA in Organic Solvents — Formulator Guide - YouTube. (2025, December 8).
Sonocrystallization of Conjugated Polymers with Ultrasound Fields - PMC.
Influence of Sonication on the Molecular Characteristics of Carbopol and Its Rheological Behavior in Aqueous Dispersions and Mic - Pharma Excipients. (2024, June 5).
Effects of Sonication Processing on the Behavior of the Synthesis Human Serum Albumin-SPIONs Loaded PLGA Nanoparticles - Scirp.org.
What is inhibiting polystyrene's ability to dissolve in traditional solvents like ethanol or acetone? - ECHEMI.
Experimental Determination of Hansen Solubility Parameters for Select POSS and Polymer Compounds as a Guide to POSS−Polymer Interaction Potentials - Kinam Park. (2012, February 7).
Increasing the Dissolution Rate of Polystyrene Waste in Solvent-Based Recycling - PMC.
Dissolution of Poly(p-hydroxystyrene): Molecular Weight Effects - DTIC. (1991, February 22).
[PDF] Thermal Degradation of Organophosphorus Flame Retardants - Semantic Scholar.
Increasing the Dissolution Rate of Polystyrene Waste in Solvent-Based Recycling | ACS Sustainable Chemistry & Engineering - ACS Public
Phosphine oxide polymer for water-soluble nanoparticles - PubMed - NIH. (2005, April 6).
Thermal Degradation of Organophosphorus Flame Retardants - MDPI. (2022, November 15).
Thermal Degradation of Organophosphorus Flame Retardants - PubMed. (2022, November 15).
Phosphine oxide – Knowledge and References - Taylor & Francis.
Thermal Degradation of Organophosphorus Flame Retardants - OUCI.
Measured and calculated solubility of polymers in mixed solvents: Co‐nonsolvency | Request PDF - ResearchG
Thermal Degradation of Organophosphorus Flame Retardants - ResearchG
"Phosphorus-Containing Polymers and Oligomers". In - Free.
How to Dissolve Polymeric Materials in Organic Solvents: A Machine Learning Approach for Laboratory Professionals | Lab Manager. (2025, June 9).
A comparative study of the properties of polar and nonpolar solvent/solute/polystyrene solutions in microwave fields via molecular dynamics | The Journal of Chemical Physics | AIP Publishing. (2006, September 21).
How can I dissolve PVP and remove it?
The influence of cosolvent polarity on the flow properties of hydroalcoholic gels: empirical models. - SciSpace.
Comparative Kinetics of Vinyl Phosphine Oxide Polymerization: A Guide to Controlled Architectures
Introduction Organophosphorus polymers are highly sought after in drug delivery, actinide extraction, and advanced flame-retardant materials. However, the direct polymerization of vinyl phosphine oxides (VPOs) presents a...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Organophosphorus polymers are highly sought after in drug delivery, actinide extraction, and advanced flame-retardant materials. However, the direct polymerization of vinyl phosphine oxides (VPOs) presents a unique kinetic challenge. The strongly electron-withdrawing phosphine oxide (P=O) moiety directly attached to the vinyl group alters the electron density of the double bond, leading to sluggish homopolymerization and high rates of chain transfer.
This guide provides an objective kinetic comparison of traditional VPOs, such as Diphenylvinylphosphine oxide (DPVPO) and Trivinylphosphine oxide (TVPO), against next-generation styrenic VPO derivatives like 4-vinylbenzyl-bis((oxiran-2-ylmethoxy)methyl) phosphine oxide (VBzBOPO). By examining Free Radical Polymerization (FRP), Anionic Addition, and Reversible Addition-Fragmentation Chain Transfer (RAFT) techniques, we establish the optimal pathways for synthesizing well-defined phosphorus-containing architectures.
Mechanistic Divergence in VPO Polymerization
The proximity of the P=O group to the vinyl double bond fundamentally dictates the monomer's reactivity ratio and the resulting polymer's dispersity (Đ).
Mechanistic divergence of VPO monomers based on polymerization technique.
Comparative Kinetic Data
When comparing these monomers, the kinetic data reveals stark differences in propagation rates and molecular weight control. DPVPO, when subjected to standard free radical copolymerization, suffers from inherent chain transfer events that broaden the molecular weight distribution 1. In contrast, separating the vinyl group from the P=O moiety via a benzyl spacer (as seen in VBzBOPO) restores styrenic kinetics, allowing for highly controlled RAFT polymerization 2. Meanwhile, multi-vinyl monomers like TVPO are thermodynamically driven toward pseudo-Michael addition or anionic polymerization at elevated temperatures, rapidly forming cross-linked networks 3.
Monomer Type
Polymerization Route
Initiator / CTA
Propagation Kinetics
Dispersity (Đ)
Primary Limitation / Feature
DPVPO
Free Radical
AIBN / X-ray
Slow; High chain transfer
> 2.0
Poor MW control; broad distribution
VBzBOPO
RAFT
AIBN / CPDB
Fast (Styrenic); Linear
1.13 – 1.23
Highly controlled; living character
TVPO
Anionic / Michael
Grignard (VMB)
Endothermic; Temp-dependent
N/A (Networks)
Prone to cross-linking at high temps
Self-Validating Experimental Protocol: RAFT Polymerization of Styrenic VPOs
To achieve the narrow dispersity observed with VBzBOPO, the polymerization must be executed under strict living radical conditions. The following protocol is designed as a self-validating system: by extracting aliquots at specific time intervals, researchers can plot
ln([M]0/[M]t)
versus time. A linear plot confirms a constant radical concentration, validating that termination events have been successfully suppressed.
Self-validating RAFT polymerization workflow for styrenic VPOs.
Step-by-Step Methodology:
Reagent Preparation & Stoichiometry:
Action: Dissolve the styrenic VPO monomer (e.g., VBzBOPO), the RAFT agent (e.g., 4-cyanopentanoic acid dithiobenzoate - CPDB), and the initiator (AIBN) in anhydrous tetrahydrofuran (THF). Maintain a strict Monomer:CTA:Initiator molar ratio (e.g., 100:1:0.1).
Causality: CPDB is selected because its dithiobenzoate group provides an ideal chain transfer constant for styrenic propagating radicals. The low initiator-to-CTA ratio ensures that the vast majority of polymer chains are initiated by the CTA, preserving end-group fidelity.
Absolute Deoxygenation (Freeze-Pump-Thaw):
Action: Transfer the solution to a Schlenk flask. Freeze the mixture in liquid nitrogen, apply high vacuum for 5 minutes, isolate the vacuum, and thaw in a warm water bath. Repeat this cycle exactly four times. Backfill with ultra-pure Argon.
Causality: Molecular oxygen is a potent diradical that scavenges propagating carbon-centered radicals to form stable peroxyl radicals. Even trace oxygen will cause an unpredictable inhibition period, destroying the linear kinetic profile required for a living polymerization.
Thermal Initiation & Kinetic Sampling:
Action: Submerge the Schlenk flask in a pre-heated oil bath at 65°C. Using an argon-purged syringe, extract 0.2 mL aliquots every 30 minutes for the first 3 hours.
Causality: 65°C provides an optimal half-life for AIBN decomposition, ensuring a steady, low concentration of primary radicals. Extracting aliquots allows for real-time monitoring of monomer conversion via
1
H NMR.
Quenching & Precipitation:
Action: Terminate the reaction by plunging the flask into an ice-water bath and exposing the solution to air. Precipitate the polymer dropwise into cold diethyl ether.
Causality: The rapid drop in temperature halts the propagation kinetics instantly, while the introduction of oxygen quenches any remaining active radicals. This preserves the thiocarbonylthio end-groups for future block-copolymerization.
Self-Validation via Kinetic Analysis:
Action: Analyze the aliquots using Size Exclusion Chromatography (SEC) and
1
H NMR.
Causality: If the system is truly "living," the plot of molecular weight (
Mn
) versus monomer conversion will be strictly linear, and the dispersity (Đ) will remain below 1.25. Any upward curvature in Đ indicates unwanted termination or chain transfer, signaling a failure in the deoxygenation step or an improper CTA selection.
Kinetic Analysis & Causality: The Role of Molecular Architecture
The stark contrast in polymerization kinetics between DPVPO and VBzBOPO highlights a fundamental principle in macromolecular engineering: electronic isolation .
In DPVPO, the vinyl group is directly conjugated with the phosphine oxide group. The strong electron-withdrawing nature of the P=O bond depletes the electron density of the double bond. During free radical polymerization, this electron deficiency makes the propagating radical highly reactive but poorly stabilized, leading to frequent chain transfer to the monomer or solvent. Consequently, the reaction yields broad molecular weight distributions and low overall conversion rates.
By introducing a benzyl spacer in VBzBOPO, the vinyl group is electronically isolated from the phosphine oxide moiety. The propagating radical is now stabilized by the aromatic ring, perfectly mimicking the well-documented, highly controlled kinetics of standard styrene. This architectural modification is the sole reason why VBzBOPO can achieve a dispersity of 1.13 under RAFT conditions, whereas direct VPOs struggle to drop below 2.0.
Furthermore, monomers like TVPO introduce the complexity of multiple vinyl groups. At elevated temperatures, the thermodynamic drive towards cross-linking overtakes linear propagation. As demonstrated by density functional theory (DFT) simulations, TVPO favors an endothermic pseudo-Michael addition when exposed to nucleophiles, fundamentally shifting the kinetic pathway away from radical propagation and into step-growth or anionic network formation.
References
Title: Synthesis and Characterization of Phosphorus-Containing Sorbent for Basic Dye Removal
Source: MDPI (Molecules)
URL: [Link]
Title: Main-chain/side-chain type phosphine oxide-containing reactive polymers derived from the same monomer: controllable RAFT polymerisation and ring-opening polycondensation
Source: RSC Publishing (RSC Advances)
URL: [Link]
Title: Trivinylphosphine Oxide: Synthesis, Characterization, and Polymerization Reactivity Investigated Using Single-Crystal Analysis and Density Functional Theory
Source: NIH (National Library of Medicine / PMC)
URL: [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For materials scientists and R&D professionals—particularly those developing biocompatible cleanroom infrastructure, electronic housings, or pharmaceutical packaging—replacing toxic halogenated flame retardants with environmentally sustainable phosphorus-based alternatives is a critical regulatory priority. Vinyl polymers, including poly(methyl methacrylate) (PMMA), polystyrene (PS), and poly(vinyl alcohol) (PVA), are ubiquitous in these applications but inherently highly flammable.
Evaluating the efficacy of novel phosphorus flame retardants (P-FRs) requires moving beyond basic pass/fail assays. This guide provides an objective, highly technical comparison of flammability assays, establishing Cone Calorimetry (ISO 5660-1) as the definitive, self-validating analytical tool for quantifying both gas-phase and condensed-phase flame inhibition mechanisms.
Mechanistic Causality: How Phosphorus Alters Vinyl Polymer Combustion
To analyze cone calorimeter data accurately, one must first understand the chemical causality behind phosphorus-induced flame retardancy. Depending on the chemical environment of the phosphorus atom and the specific vinyl polymer matrix, P-FRs operate via two distinct, often synergistic, pathways:
Gas-Phase (Flame Inhibition): Volatile phosphorus species decompose to release PO· radicals into the flame zone. These radicals act as potent scavengers of highly reactive H· and OH· radicals, effectively choking the combustion chain reaction. This is quantitatively evidenced by an increased CO/CO₂ ratio and a reduction in the Effective Heat of Combustion (EHC) without a proportional drop in mass loss[1].
Condensed-Phase (Charring): In oxygen-containing vinyl polymers like PVA or PMMA, phosphorus promotes early-stage polymer dehydration and cross-linking. This creates a dense, carbonaceous protective layer (char) that insulates the underlying polymer from heat flux and traps combustible volatiles. This mechanism is validated by a significant reduction in the Mass Loss Rate (MLR) and a high residual char yield[2].
Comparative Analysis: Flammability Assays
While traditional tests provide baseline categorizations, they lack the thermodynamic rigor required for advanced material development. Cone calorimetry stands out by operating on Huggett’s principle, which dictates that the net heat of combustion is directly proportional to the amount of oxygen consumed (approximately 13.1 MJ per 1 kg of O₂)[3].
Analytical Assay
Primary Output Metrics
Mechanistic Insight
Limitations vs. Cone Calorimetry
Cone Calorimetry (ISO 5660)
pHRR, THR, MLR, EHC, SPR
High: Quantitatively differentiates gas vs. condensed phase activity.
To ensure high-fidelity, reproducible data, the following protocol establishes a self-validating system where mass loss kinetics continuously cross-verify heat release calculations.
Step 1: Plaque Fabrication and Conditioning
Action: Mold the vinyl polymer/P-FR blend into 100 × 100 × 3 mm plaques. Condition at 23°C and 50% relative humidity for 48 hours.
Causality: Ensuring a perfectly flat, uniform surface area guarantees 1D heat transfer. Variations in thickness or moisture content will alter the thermal feedback loop, artificially skewing the Time to Ignition (TTI) and initial mass loss readings.
Step 2: Heat Flux Calibration
Action: Set the conical radiant heater to a flux of 35 kW/m² or 50 kW/m².
Causality: A 35 kW/m² flux simulates a developing fire, allowing researchers to observe early-stage char formation. Conversely, a4, testing the structural integrity of the phosphorus-induced char layer under extreme thermal stress[4].
Step 3: Oxygen Depletion & Mass Loss Monitoring (The Self-Validating Loop)
Action: Ignite the sample using a spark igniter. Continuously monitor the O₂ concentration in the exhaust duct alongside the load cell measuring sample mass.
Causality: This creates a self-validating data loop. If the Mass Loss Rate (MLR) remains high but the Heat Release Rate (HRR) drops significantly, the system confirms gas-phase flame inhibition (typical of volatile phosphonates). If MLR drops parallel to HRR, the system confirms a condensed-phase charring mechanism[1].
Step 4: Exhaust Gas & Particulate Analysis
Action: Measure the CO/CO₂ ratio and Smoke Extinction Area (SEA) via laser photometry in the exhaust duct.
Causality: Phosphorus FRs acting in the gas phase interrupt complete oxidation. A higher CO/CO₂ ratio and increased smoke production directly correlate with the efficiency of PO· radical scavenging, providing secondary validation of the gas-phase mechanism[4].
Figure 1: Cone calorimetry workflow and data extraction logic for phosphorus flame retardants.
Quantitative Data Interpretation
When analyzing cone calorimeter data for phosphorus-modified vinyl polymers, researchers should benchmark their results against established literature values. The table below summarizes typical performance metrics, highlighting how different P-FRs manipulate combustion kinetics.
Data Analysis Insight: Notice that in gas-phase dominant systems (like Polystyrene with Diethyl phosphonate), the peak Heat Release Rate (pHRR) is drastically reduced, but the Total Heat Release (THR) only drops by ~10%. This occurs because the polymer eventually burns completely, just at a slower, inhibited rate. Conversely, condensed-phase systems (like PVA) trap combustible mass in the char, leading to a significant reduction in both pHRR and THR.
Conclusion
For the rigorous evaluation of phosphorus-based vinyl polymers, cone calorimetry provides an unparalleled, self-validating dataset. By correlating oxygen depletion (HRR) with real-time mass loss (MLR) and exhaust gas composition (CO/CO₂), researchers can definitively prove whether a novel flame retardant operates via gas-phase radical scavenging or condensed-phase charring—enabling the targeted design of safer, high-performance materials.
References
Exploring the Modes of Action of Phosphorus-Based Flame Retardants in Polymeric Systems
Source: National Institutes of Health (NIH) / PMC
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